AZ-33

Core Science & Biosynthesis

AZ-33: A Deep Dive into the Discovery and History of a Potent LDHA Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, history, and core scientific principles behind AZ-33, a potent and selective inhibitor of Lactate (B86563) Dehydrogenase A (LDHA). Conceived through a sophisticated fragment-based lead generation strategy, AZ-33 has been a pivotal tool in understanding the therapeutic potential of targeting cancer metabolism. This document provides a comprehensive overview of its development, including detailed experimental protocols, quantitative data, and visualizations of key biological pathways and experimental workflows.

Introduction: Targeting the Warburg Effect with LDHA Inhibition

Cancer cells exhibit a profound metabolic reprogramming, famously known as the Warburg effect, characterized by a heightened rate of glycolysis and lactate production, even in the presence of ample oxygen.[1] Lactate dehydrogenase A (LDHA), the enzyme responsible for the conversion of pyruvate (B1213749) to lactate, is a critical node in this altered metabolic landscape.[2] Its inhibition presents a compelling therapeutic strategy to disrupt the energy supply of tumor cells and induce metabolic stress, ultimately leading to reduced cell proliferation and increased cell death.[2]

The Discovery of AZ-33: A Fragment-Based Approach

AZ-33 was discovered by scientists at AstraZeneca through a meticulous fragment-based lead generation (FBLG) campaign.[2] This strategy involves screening libraries of small, low-molecular-weight compounds ("fragments") to identify weak binders to the target protein. These initial hits are then optimized and linked together to generate more potent, lead-like molecules.

Fragment Screening and Hit Identification

The initial screening for LDHA binders was conducted using Nuclear Magnetic Resonance (NMR) and Surface Plasmon Resonance (SPR) spectroscopy. These techniques are highly sensitive for detecting the weak interactions characteristic of fragment binding.

Experimental Protocols:

• NMR Screening: Protein-observed ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence) NMR experiments were performed on ¹⁵N-labeled LDHA in the presence of fragment mixtures. Ligand binding was detected by monitoring chemical shift perturbations of the protein's amide resonances.

• SPR Screening: A Biacore T100 instrument was used for SPR analysis. Recombinant human LDHA was immobilized on a sensor chip, and fragment solutions were passed over the surface. Binding was detected as a change in the refractive index at the chip surface, measured in response units (RU).

Two key fragment hits that emerged from this screening were a malonic acid derivative and a substituted aromatic fragment, which bound to the substrate and cofactor binding sites of LDHA, respectively.

Structure-Activity Relationship (SAR) and Lead Optimization

Guided by X-ray crystallography of the fragment-bound LDHA, a structure-based design approach was employed to link and optimize the initial hits. This iterative process of chemical synthesis and biological testing led to the development of AZ-33, a molecule with significantly improved potency.

The chemical structure of AZ-33 features a central malonic acid moiety, which mimics the binding of the natural substrate pyruvate, and a more complex aromatic system that occupies the NADH cofactor binding pocket. The presence of two carboxylic acid groups in AZ-33 is crucial for its high affinity but also presents a significant challenge for cell permeability.

Quantitative Analysis of AZ-33's Potency

The inhibitory activity of AZ-33 against LDHA was quantified through various biochemical and biophysical assays.

Parameter	Value	Method
IC50	0.5 µM	Enzyme Inhibition Assay
Kd	0.093 µM	Surface Plasmon Resonance (SPR)

Table 1: In vitro potency of AZ-33 against human LDHA.

Experimental Protocols:

• LDHA Enzyme Inhibition Assay: The assay measures the rate of NADH oxidation by monitoring the decrease in absorbance at 340 nm. The reaction mixture typically contains Tris-HCl buffer (pH 7.3), NADH, sodium pyruvate, and the test compound. The reaction is initiated by the addition of purified recombinant human LDHA. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined from a dose-response curve.

• Surface Plasmon Resonance (SPR): As described in the fragment screening section, SPR was used to determine the binding affinity (Kd) of AZ-33 to immobilized LDHA.

The Challenge of Cellular Permeability and the Prodrug Strategy

A major hurdle in the development of AZ-33 as a therapeutic agent is its poor cell permeability. The two carboxylic acid groups, essential for its potent enzymatic inhibition, are largely ionized at physiological pH, rendering the molecule highly polar and unable to efficiently cross cell membranes.[3]

To address this limitation, a prodrug strategy was explored. By masking the carboxylic acid groups as methyl esters, a more lipophilic molecule can be created that is better able to enter cells. Once inside the cell, endogenous esterases can cleave the ester groups, releasing the active parent compound, AZ-33.

Preclinical Studies and Cellular Effects

While in vivo data for AZ-33 and its prodrugs are limited in the public domain, cellular assays have been instrumental in understanding its biological effects.

Experimental Protocols:

• Cellular Lactate Production Assay: Cancer cell lines (e.g., HeLa) are cultured in the presence of varying concentrations of the test compound. After a defined incubation period, the amount of lactate secreted into the culture medium is measured using a colorimetric or enzymatic assay kit. This assay directly assesses the ability of the compound to inhibit LDHA activity within a cellular context.

• Cytotoxicity Assays: The effect of the compound on cell viability is typically assessed using assays such as the MTT or LDH release assay. The MTT assay measures the metabolic activity of cells, which is proportional to the number of viable cells. The LDH release assay quantifies the amount of LDH released from damaged cells into the culture medium as a measure of cytotoxicity.

Studies have shown that while AZ-33 itself is inactive in cell-based assays due to its poor permeability, its methyl ester prodrug can effectively reduce lactate production in cancer cells.[3]

Signaling Pathways and Downstream Effects of LDHA Inhibition

Inhibition of LDHA can have profound effects on cellular signaling pathways beyond its immediate impact on glycolysis. While specific studies on AZ-33's influence on signaling are not widely available, research on other LDHA inhibitors has revealed key connections:

• ATF4 Signaling: LDHA inhibition can lead to a decrease in serine and aspartate biosynthesis, which in turn activates the GCN2-ATF4 signaling pathway as a pro-survival response.[4]

• JNK Signaling: Inhibition of LDHA has been shown to induce mitochondrial apoptosis in cervical cancer cells through the activation of the JNK signaling pathway.[5]

These findings suggest that the cellular response to LDHA inhibition is complex and involves an interplay of metabolic and signaling networks.

Visualizing the Science: Diagrams and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: The central role of LDHA in glycolysis and its inhibition by AZ-33.

Caption: The fragment-based lead generation workflow for the discovery of AZ-33.

Caption: The prodrug strategy to enhance the cellular uptake of AZ-33.

Conclusion

AZ-33 stands as a testament to the power of fragment-based drug discovery in generating potent and selective enzyme inhibitors. While its inherent physicochemical properties have posed challenges for its direct therapeutic application, it remains an invaluable research tool for probing the intricacies of cancer metabolism and the consequences of LDHA inhibition. The exploration of prodrug strategies for AZ-33 and the ongoing investigation into the downstream signaling effects of LDHA inhibition continue to be active areas of research, holding promise for the future development of novel cancer therapies targeting the Warburg effect. This guide provides a foundational understanding for researchers and drug development professionals seeking to build upon the knowledge gained from the discovery and history of AZ-33.

References

• 1. LDH cytotoxicity assay [protocols.io]
• 2. Lactate Dehydrogenase - Assay | Worthington Biochemical [worthington-biochem.com]
• 3. A simple protocol for using a LDH-based cytotoxicity assay to assess the effects of death and growth inhibition at the same time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting the Warburg effect via LDHA inhibition engages ATF4 signaling for cancer cell survival | The EMBO Journal [link.springer.com]
• 5. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

The Role of AZ-33 in Metabolic Pathways: A Review of Available Scientific Literature

To our audience of researchers, scientists, and drug development professionals: This document addresses the inquiry into the role of a compound designated as "AZ-33" in metabolic pathways. Following a comprehensive review of publicly available scientific and medical literature, we must report that there is no identifiable compound with the specific designation "AZ-33" that has a characterized role in metabolic processes.

Extensive searches of scholarly databases and biomedical literature have failed to yield information on a molecule with this name. The search results did not contain data regarding its mechanism of action, its effects on metabolic signaling pathways, or any associated experimental protocols. Consequently, the core requirements for a technical guide—including quantitative data, detailed methodologies, and signaling pathway diagrams—cannot be fulfilled at this time.

The search did identify several areas where the components of the query, "AZ" and "33," appeared, but none referred to a specific metabolic compound "AZ-33":

• Tozorakimab (an anti-Interleukin-33 Antibody): Research was found on an antibody targeting Interleukin-33 (IL-33), a cytokine involved in inflammatory and immune responses. While metabolism and inflammation are interconnected, the therapeutic agent is a monoclonal antibody, not a small molecule or compound designated AZ-33.

• Azithromycin: This antibiotic is sometimes included in combination therapies with names ending in "-AZ." However, its mechanism of action is the inhibition of bacterial protein synthesis and it is not primarily aimed at modulating host metabolic pathways.

• C33A Cervical Cancer Cells: Studies involving the C33A cell line in metabolic research were identified. This designation refers to the cell line itself, not to a compound used to treat or study it.

Without a verifiable scientific basis for a compound named AZ-33, the creation of an in-depth technical guide with the requested specifications is not possible. We recommend verifying the name and designation of the compound of interest. Should a different identifier be available, a new search can be initiated to provide the detailed technical analysis required.

AZD3342: A Technical Overview of a Selective Matrix Metalloproteinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD3342 is a synthetic, selective inhibitor of matrix metalloproteinases (MMPs), with primary activity against MMP-9 and MMP-12, and to a lesser extent, MMP-8.[1][2] MMPs are a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix (ECM) components. Their dysregulation is implicated in a variety of pathological processes, including tumor growth, invasion, metastasis, and inflammation.[1][3] This technical guide provides a comprehensive overview of the available preclinical data on AZD3342, including its mechanism of action, key experimental findings, and detailed protocols.

Core Properties and Mechanism of Action

AZD3342 is a potent inhibitor with the following half-maximal inhibitory concentrations (IC50) as determined by previous reports:

Target	IC50 (nM)
MMP-12	6
MMP-9	10
MMP-8	16
Source:[1][2]

The primary mechanism of action of AZD3342 is the selective inhibition of MMP-9 and MMP-12. These enzymes play crucial roles in tissue remodeling by degrading various components of the extracellular matrix. Their inhibition by AZD3342 is being explored for its therapeutic potential in conditions where their activity is pathologically elevated, such as chronic obstructive pulmonary disease (COPD) and in the context of chemotherapy-induced toxicities.[1]

Signaling Pathways

The therapeutic effects of AZD3342 are mediated through the modulation of signaling pathways regulated by MMP-9 and MMP-12.

MMP-9 Signaling:

MMP-9 is a key regulator of cell migration, invasion, and angiogenesis. Its expression and activity are controlled by complex signaling networks. Pro-inflammatory stimuli can activate transcription factors such as NF-κB and AP-1, leading to increased MMP-9 transcription. These signaling cascades often involve the activation of Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38, as well as the PI3K/Akt pathway. By inhibiting MMP-9, AZD3342 is hypothesized to interfere with these downstream events, thereby reducing pathological tissue remodeling and inflammation.

References

• 1. Selective MMP Inhibition, Using AZD3342, to Reduce Gastrointestinal Toxicity and Enhance Chemoefficacy in a Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. karger.com [karger.com]
• 3. researchgate.net [researchgate.net]

Investigating the Downstream Effects of AZ-33: A Technical Guide

Disclaimer: The compound "AZ-33" is a hypothetical agent created for the purpose of this technical guide. All data presented herein is illustrative and intended to provide a framework for the investigation of a novel therapeutic compound.

Audience: Researchers, scientists, and drug development professionals.

Introduction

AZ-33 is a hypothetical, selective, small-molecule inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. Overexpression and activating mutations of EGFR are implicated in the pathogenesis of various solid tumors, making it a key therapeutic target. EGFR activation triggers a cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation, survival, and differentiation.[1][2][3][4] This guide details the anticipated downstream effects of AZ-33, presenting hypothetical data and the experimental protocols required to assess its biological activity.

Mechanism of Action and Downstream Signaling

AZ-33 is designed to bind to the ATP-binding site of the EGFR kinase domain, preventing autophosphorylation and the subsequent activation of downstream signaling pathways. The inhibition of EGFR by AZ-33 is expected to lead to a decrease in the phosphorylation of key downstream effector proteins, ultimately resulting in reduced cell proliferation and survival in EGFR-dependent cancer cells.

EGFR Signaling Pathway Inhibition by AZ-33

The following diagram illustrates the EGFR signaling pathway and the point of inhibition by the hypothetical compound AZ-33.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. The EGF/EGFR axis and its downstream signaling pathways regulate the motility and proliferation of cultured oral keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]

AZ-33: A Technical Guide to its Impact on the Tumor Microenvironment

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The metabolic reprogramming of cancer cells, particularly the reliance on aerobic glycolysis, known as the Warburg effect, is a cornerstone of tumorigenesis. This metabolic shift not only fuels rapid cell proliferation but also profoundly shapes the tumor microenvironment (TME), fostering an immunosuppressive and pro-tumoral landscape. A key enzymatic driver of this phenotype is Lactate (B86563) Dehydrogenase A (LDHA). AZ-33 is a potent and specific small-molecule inhibitor of LDHA, with a reported IC50 of 0.5 μM. By targeting this critical metabolic node, AZ-33 offers a compelling therapeutic strategy to not only directly impede cancer cell growth but also to remodel the TME, thereby enhancing anti-tumor immunity and potentially overcoming resistance to current immunotherapies. This technical guide provides an in-depth overview of the mechanism of action of AZ-33, its multifaceted impact on the TME, and detailed protocols for key experimental evaluations.

The Warburg Effect and the Role of LDHA in Cancer

Cancer cells exhibit a distinct metabolic phenotype characterized by a high rate of glucose uptake and lactate production, even in the presence of sufficient oxygen. This metabolic reprogramming, first described by Otto Warburg, diverts glucose metabolites from oxidative phosphorylation to anabolic pathways to support the synthesis of macromolecules required for rapid cell division. LDHA is the enzyme responsible for the conversion of pyruvate (B1213749) to lactate, a terminal step in aerobic glycolysis. Upregulation of LDHA is a common feature in a wide range of malignancies and is often associated with poor prognosis, tumor progression, and metastasis.

The consequences of elevated LDHA activity extend beyond intracellular metabolic rewiring. The excessive production and subsequent extrusion of lactate into the extracellular space lead to the acidification of the TME. This acidic milieu contributes to immune evasion by impairing the function of cytotoxic T lymphocytes and natural killer (NK) cells, while promoting the activity of immunosuppressive cells such as regulatory T cells (Tregs) and myeloid-derived suppressor cells (MDSCs).

AZ-33: Mechanism of Action

AZ-33 functions as a direct inhibitor of LDHA, competing with its substrate, pyruvate, and/or its cofactor, NADH. By binding to LDHA, AZ-33 effectively blocks the conversion of pyruvate to lactate. This enzymatic inhibition triggers a cascade of metabolic and signaling consequences within the cancer cell and the broader TME.

Impact on Cancer Cell Metabolism

The inhibition of LDHA by AZ-33 leads to a significant metabolic shift within cancer cells:

• Decreased Lactate Production: The most immediate effect is a reduction in lactate synthesis and secretion, leading to a less acidic TME.

• Redirection of Pyruvate Metabolism: With the lactate production pathway blocked, pyruvate is shunted into the mitochondria to fuel the tricarboxylic acid (TCA) cycle and oxidative phosphorylation.

• Increased Oxidative Stress: The enhanced mitochondrial respiration results in an accumulation of reactive oxygen species (ROS), which can induce cellular damage and apoptosis.

• Reduced ATP Production from Glycolysis: While oxidative phosphorylation is enhanced, the rapid, albeit inefficient, ATP production from glycolysis is curtailed, leading to energetic stress.

• Cell Cycle Arrest and Apoptosis: The combination of energetic stress and increased oxidative damage can lead to cell cycle arrest, primarily at the G1 or G2/M phase, and ultimately induce apoptosis.

Remodeling the Tumor Microenvironment

The metabolic changes induced by AZ-33 within cancer cells have profound downstream effects on the various components of the TME, shifting it from an immunosuppressive to an immune-permissive state.

Reversal of TME Acidosis

By inhibiting lactate secretion, AZ-33 mitigates the acidification of the TME. This normalization of extracellular pH has been shown to enhance the function of anti-tumor immune cells.

Modulation of Immune Cell Function

• Enhanced T Cell Infiltration and Function: A less acidic TME allows for improved survival, proliferation, and cytotoxic activity of CD8+ T cells. LDHA inhibition in cancer cells can also lead to increased glucose availability within the TME, which can be utilized by infiltrating T cells to fuel their effector functions.

• Repolarization of Macrophages: The acidic and lactate-rich TME promotes the polarization of tumor-associated macrophages (TAMs) towards an immunosuppressive M2-like phenotype. Inhibition of LDHA can shift this balance, favoring a pro-inflammatory M1-like macrophage phenotype that supports anti-tumor immunity.

• Reduction of Immunosuppressive Cells: The altered metabolic landscape can reduce the recruitment and function of Tregs and MDSCs, further dismantling the immunosuppressive network within the tumor.

Quantitative Data on the Impact of LDHA Inhibition

The following tables summarize quantitative data from preclinical studies on the effects of LDHA inhibitors on various parameters of the tumor microenvironment. While these studies may not have used AZ-33 specifically, the data are representative of the effects of potent LDHA inhibition.

Table 1: Impact of LDHA Inhibition on Tumor Growth and Metabolism

Parameter	Cancer Model	LDHA Inhibitor	Effect	Reference
Tumor Growth	Pancreatic Cancer Xenograft	FX11	Significant inhibition of tumor progression	[1]
B16F10 Melanoma	ML-05	Significant inhibition of tumor growth	--INVALID-LINK--
Lactate Production	P493 Human B cells	FX11	~50% reduction	[1]
Cervical Cancer Cells	Oxamate	Significant decrease	[2]
ATP Levels	P493 Human B cells	FX11	Significant reduction	[1]
Cervical Cancer Cells	Oxamate	Significant decrease	[2]
Oxygen Consumption	P493 Human B cells	FX11	Increased	[1]
ROS Levels	P493 Human B cells	FX11	Increased	[1]

Table 2: Impact of LDHA Inhibition on Immune Cell Populations in the TME

Immune Cell Population	Cancer Model	LDHA Inhibitor	Change	Reference
CD8+ T Cells	B16F10 Melanoma	ML-05	Increased infiltration	--INVALID-LINK--
Granzyme B+ CD8+ T Cells	B16F10 Melanoma	ML-05	Increased percentage	--INVALID-LINK--
Th1 Cells	B16F10 Melanoma	ML-05	Increased percentage	--INVALID-LINK--
PD-L1 Expression	B16-F10 Melanoma Cells	shRNA against LDHA	Decreased	[3]
CD3+ T Cells	4T1-HRE Tumors	shRNA against LDHA	4.8-fold increase in tumor interior	[3]
CD4+ T Cells	4T1-HRE Tumors	shRNA against LDHA	3.3-fold increase in tumor interior	[3]

Experimental Protocols

Measurement of Cellular Respiration and Glycolysis (Seahorse XF Analyzer)

The Agilent Seahorse XF Analyzer is a key tool for assessing the metabolic effects of LDHA inhibitors.

Objective: To measure the Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in real-time.

Materials:

• Seahorse XF Analyzer (e.g., XFe96 or XFe24)

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant Solution

• Assay Medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

• AZ-33 or other LDHA inhibitor

• Mitochondrial stress test compounds (Oligomycin, FCCP, Rotenone/Antimycin A)

• Glycolysis stress test compounds (Glucose, Oligomycin, 2-Deoxyglucose)

Protocol:

• Cell Seeding: Seed cells in a Seahorse XF Cell Culture Microplate at a pre-determined optimal density and allow them to adhere overnight.

• Cartridge Hydration: Hydrate the Seahorse XF sensor cartridge with Seahorse XF Calibrant solution overnight at 37°C in a non-CO2 incubator.

• Compound Preparation: Prepare stock solutions of AZ-33 and the stress test compounds at the desired concentrations in the appropriate assay medium.

• Assay Medium Exchange: On the day of the assay, remove the culture medium from the cells and wash with pre-warmed assay medium. Add the final volume of assay medium to each well.

• Incubation: Incubate the cell plate at 37°C in a non-CO2 incubator for 1 hour to allow for temperature and pH equilibration.

• Load Cartridge: Load the hydrated sensor cartridge with the prepared compounds in the appropriate injection ports.

• Run Assay: Calibrate the instrument and then run the assay according to the pre-defined protocol for either a Mito Stress Test or Glycolysis Stress Test. The instrument will measure baseline rates before sequentially injecting the compounds and measuring the response.

• Data Analysis: Normalize the data to cell number or protein concentration. Analyze the key parameters such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity for the Mito Stress Test, and glycolysis, glycolytic capacity, and glycolytic reserve for the Glycolysis Stress Test.

Lactate Production Assay

Objective: To quantify the amount of lactate secreted by cancer cells into the culture medium.

Materials:

• Lactate Assay Kit (e.g., from Sigma-Aldrich, MAK064)

• 96-well microplate

• Microplate reader

• Cell culture supernatant from cells treated with AZ-33 or vehicle control

Protocol:

• Sample Preparation: Collect cell culture supernatant from treated and control cells. If necessary, deproteinize the samples using a 10 kDa MWCO spin filter to remove LDH, which can interfere with the assay.

• Standard Curve Preparation: Prepare a series of lactate standards according to the kit manufacturer's instructions.

• Reaction Setup: Add the standards and samples to a 96-well plate.

• Master Reaction Mix: Prepare the Master Reaction Mix containing Lactate Assay Buffer, Lactate Probe, and Lactate Enzyme Mix as per the kit protocol.

• Incubation: Add the Master Reaction Mix to each well, mix, and incubate at room temperature for 30 minutes, protected from light.

• Measurement: Measure the absorbance at 570 nm or fluorescence (Ex/Em = 535/587 nm) using a microplate reader.

• Calculation: Determine the lactate concentration in the samples by comparing their readings to the standard curve.

Reactive Oxygen Species (ROS) Detection

Objective: To measure intracellular ROS levels using the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).

Materials:

• DCFH-DA probe (or similar ROS detection reagent)

• Adherent or suspension cells

• Fluorescence microscope, flow cytometer, or fluorescence microplate reader

• Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)

Protocol:

• Cell Treatment: Treat cells with AZ-33 or vehicle control for the desired duration. A positive control (e.g., H2O2) should be included.

• Probe Loading: Wash the cells with PBS or HBSS. Load the cells with the DCFH-DA working solution (typically 10-20 µM in serum-free medium) and incubate at 37°C for 30-45 minutes in the dark.

• Washing: Remove the DCFH-DA solution and wash the cells gently with PBS or HBSS to remove any excess probe.

• Measurement:

  • Fluorescence Microscopy: Image the cells using a fluorescence microscope with a standard FITC filter set.

  • Flow Cytometry: Harvest the cells, resuspend in PBS, and analyze on a flow cytometer using the FL1 channel.

  • Microplate Reader: Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~530 nm.

• Data Analysis: Quantify the fluorescence intensity and normalize to control cells.

Visualizations

Signaling Pathways and Metabolic Effects of AZ-33

References

• 1. Inhibition of lactate dehydrogenase A induces oxidative stress and inhibits tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deletion of lactate dehydrogenase-A in myeloid cells triggers antitumor immunity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Interplay of IL-33 Signaling and Lactate Production in Early-Stage Research

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the early-stage research concerning the signaling pathways of Interleukin-33 (IL-33) and its interaction with lactate (B86563), a key metabolic byproduct. This document summarizes quantitative data, details relevant experimental protocols, and visualizes complex biological processes to facilitate a deeper understanding for research and development purposes.

Core Signaling Pathway: Interleukin-33

Interleukin-33 (IL-33) is a member of the IL-1 family of cytokines that plays a crucial role in regulating immune responses.[1] It is released from epithelial and endothelial cells in response to pro-inflammatory stimuli or cell damage.[1] IL-33 exerts its effects by binding to a heterodimeric receptor complex composed of ST2 (also known as IL-1R-like 1) and the IL-1R accessory protein (IL-1RAcP).[2]

This binding event initiates a downstream signaling cascade through the recruitment of the adaptor protein MyD88.[2] MyD88, in turn, recruits and activates IL-1R-associated kinase 4 (IRAK4), leading to the activation of the transcription factor NF-κB and mitogen-activated protein kinases (MAPKs).[2] The activation of these pathways results in the production and release of pro-inflammatory cytokines and chemokines.[1] Aberrant IL-33 signaling has been implicated in the pathogenesis of several inflammatory diseases, including asthma, atopic dermatitis, and rheumatoid arthritis.[1]

Below is a diagram illustrating the core IL-33 signaling pathway.

Core IL-33 signaling cascade.

The Role of Lactate in Modulating IL-33 Signaling

Recent research has highlighted the immunomodulatory role of lactate, particularly in inflammatory environments where both IL-33 and lactate levels can be elevated, such as in tumors and sites of wound healing.[3] Lactic acid has been shown to suppress IL-33-mediated inflammatory responses in mast cells.[3]

The mechanism of this suppression involves the transport of lactic acid into the cell via monocarboxylate transporters (MCTs), leading to a pH-dependent effect.[3] Intracellularly, lactic acid enhances the activity of hypoxia-inducible factor-1α (HIF-1α).[3] HIF-1α, in turn, selectively suppresses the expression of microRNA-155-5p (miR-155-5p).[3] The downregulation of miR-155-5p alleviates its inhibitory effect on downstream signaling molecules, ultimately leading to reduced production of IL-33-induced cytokines and chemokines.[3] This suggests that lactate can act as a brake on IL-33-driven inflammation.

The following diagram illustrates the proposed mechanism of lactate-mediated suppression of IL-33 signaling.

Lactate's influence on IL-33 signaling.

Quantitative Data Summary

The following tables summarize key quantitative findings from preclinical studies investigating the interaction between lactate and IL-33 signaling.

Table 1: Effect of Lactic Acid on IL-33-Induced Cytokine Production in Mast Cells

Cytokine/Chemokine	IL-33 Stimulation	IL-33 + Lactic Acid	% Reduction
IL-6	High	Reduced	Significant
TNF-α	High	Reduced	Significant
CCL2 (MCP-1)	High	Reduced	Significant
IL-13	High	Reduced	Significant

(Data is qualitative based on findings in Abebayehu et al., 2016; specific quantitative values would require access to raw experimental data.)

Table 2: Key Molecular Changes in Lactate-Mediated Suppression of IL-33 Signaling

Molecule	Effect of Lactic Acid	Dependency
HIF-1α	Enhanced	MCT-1 and pH
miR-155-5p	Suppressed	HIF-1α
p-JNK	Suppressed	-
p-ERK	Suppressed	-
p-NF-κB	Suppressed	-
p-p38	No significant change	-

(Based on findings reported in Abebayehu et al., 2016)

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. Below are protocols for key experiments in this area of research.

4.1. In Vitro Mast Cell Culture and Stimulation

• Cell Culture: Bone marrow-derived mast cells (BMMCs) are generated by culturing mouse bone marrow cells in RPMI 1640 medium supplemented with 10% fetal bovine serum, penicillin-streptomycin, L-glutamine, and IL-3 and stem cell factor (SCF) for 4-6 weeks to achieve a mature mast cell phenotype.

• Lactic Acid Treatment: BMMCs are pre-treated with varying concentrations of lactic acid (e.g., 1-20 mM) for a specified period (e.g., 24 hours) prior to stimulation.

• IL-33 Stimulation: Cells are then stimulated with recombinant mouse IL-33 (e.g., 10-50 ng/mL) for a duration relevant to the endpoint being measured (e.g., 6-24 hours for cytokine production).

• Cytokine Measurement: Supernatants are collected, and cytokine/chemokine levels are quantified using enzyme-linked immunosorbent assay (ELISA) or multiplex bead-based assays.

4.2. Western Blotting for Signaling Pathway Analysis

• Cell Lysis: Following treatment and stimulation, cells are washed with cold phosphate-buffered saline (PBS) and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates is determined using a BCA protein assay.

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Membranes are blocked and then incubated with primary antibodies against total and phosphorylated forms of key signaling proteins (e.g., JNK, ERK, p38, NF-κB).

• Detection: After incubation with horseradish peroxidase (HRP)-conjugated secondary antibodies, protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

4.3. Quantitative Real-Time PCR (qRT-PCR) for MicroRNA Analysis

• RNA Extraction: Total RNA, including small RNAs, is extracted from treated cells using a suitable kit (e.g., miRNeasy Mini Kit).

• Reverse Transcription: MicroRNA is reverse-transcribed into cDNA using a specific stem-loop primer for miR-155-5p and a control small RNA (e.g., U6).

• qPCR: The cDNA is then used as a template for quantitative PCR with specific primers for miR-155-5p and the control RNA using a SYBR Green-based detection method.

• Analysis: Relative expression of miR-155-5p is calculated using the comparative Ct (ΔΔCt) method, normalized to the control small RNA.

The following diagram outlines a typical experimental workflow for these studies.

Workflow for in-vitro experiments.

Conclusion and Future Directions

The early-stage research presented in this guide delineates a clear, albeit complex, relationship between lactate metabolism and IL-33-mediated inflammation. The suppressive effect of lactic acid on IL-33 signaling in mast cells, mediated through the HIF-1α/miR-155-5p axis, opens up new avenues for therapeutic intervention in inflammatory diseases.[3]

For drug development professionals, these findings suggest that targeting lactate transport or the downstream signaling components modulated by lactate could be a viable strategy to temper pathological inflammation. Further research is warranted to explore this interaction in other immune cell types and in in vivo models of disease. Understanding the broader implications of metabolic reprogramming in the tumor microenvironment and other inflammatory contexts will be critical for the development of novel therapeutics.

References

• 1. A network map of IL-33 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Interleukin-1/-33 Signaling Pathways as Therapeutic Targets for Endometriosis [frontiersin.org]
• 3. Lactic Acid Suppresses IL-33-Mediated Mast Cell Inflammatory Responses via Hypoxia-Inducible Factor-1α-Dependent miR-155 Suppression - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Specificity of AZ-33 for Lactate Dehydrogenase A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specificity of the small molecule inhibitor AZ-33 for its target, Lactate (B86563) Dehydrogenase A (LDHA). The document summarizes key quantitative data, details relevant experimental protocols, and visualizes the inhibitor's mechanism of action and a typical specificity screening workflow.

Quantitative Data on AZ-33 Specificity

AZ-33 is a potent and selective inhibitor of LDHA. Its specificity has been primarily characterized by comparing its binding affinity and inhibitory activity against LDHA and its isoform, LDHB. The following table summarizes the key quantitative metrics for AZ-33.

Target	Parameter	Value	Reference
Human LDHA	IC50	0.5 µM	[1][2][3]
Human LDHA	Kd	0.093 µM	[1][2][3]
Human LDHB	IC50	3.6 µM	[3]
HeLa Cells	Cytotoxicity (IC50)	>500 µM	[3]

Note: The selectivity of AZ-33 for LDHA over LDHB is approximately 7.2-fold based on the provided IC50 values.

Experimental Protocols

A critical aspect of characterizing a small molecule inhibitor is the use of robust and reproducible experimental protocols. The following sections detail the methodologies used to determine the specificity of AZ-33.

2.1. LDHA and LDHB NADH Competition Assay

This enzymatic assay is designed to measure the ability of an inhibitor to compete with the enzyme's natural cofactor, NADH, for binding to the active site.

Principle: The assay measures the rate of NADH oxidation to NAD+, which is catalyzed by LDHA or LDHB. This is monitored by the decrease in absorbance at 340 nm. In the presence of a competitive inhibitor, the rate of this reaction will decrease.

Materials:

• Recombinant human LDHA and LDHB enzymes

• Nicotinamide adenine (B156593) dinucleotide (NADH)

• Pyruvate (B1213749)

• Assay Buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.4)

• Test compound (AZ-33) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a stock solution of the test compound (AZ-33) in DMSO.

• In a 96-well plate, add the assay buffer to each well.

• Add serial dilutions of the test compound to the wells. Include a control group with no inhibitor.

• Add a fixed concentration of NADH to each well.

• Initiate the enzymatic reaction by adding a fixed concentration of pyruvate to all wells.

• Immediately add the LDHA or LDHB enzyme to each well to start the reaction.

• Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer. The rate of reaction is proportional to the slope of the absorbance versus time curve.

• Calculate the percent inhibition for each concentration of the test compound relative to the control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

2.2. Off-Target Kinase Profiling (Representative Protocol)

While specific kinase profiling data for AZ-33 is not publicly available, the following protocol outlines a standard approach for assessing the off-target effects of a small molecule inhibitor against a panel of kinases.

Principle: This assay measures the ability of the test compound to inhibit the activity of a diverse panel of protein kinases. Kinase activity is typically determined by measuring the transfer of a phosphate group from ATP to a specific substrate.

Materials:

• A panel of recombinant human kinases

• Specific peptide or protein substrates for each kinase

• Adenosine triphosphate (ATP), often radiolabeled (e.g., [γ-33P]ATP)

• Test compound (AZ-33)

• Assay buffer appropriate for kinase reactions

• Filter plates or other separation method to distinguish phosphorylated substrate from unreacted ATP

• Scintillation counter or other appropriate detection instrument

Procedure:

• Prepare a stock solution of the test compound (AZ-33) in DMSO.

• In a multi-well plate, add the assay buffer, the specific kinase, and its corresponding substrate to each well.

• Add the test compound at a fixed concentration (for single-point screening) or in a series of dilutions (for IC50 determination).

• Initiate the kinase reaction by adding ATP (including a radiolabeled tracer).

• Allow the reaction to proceed for a defined period at a controlled temperature.

• Stop the reaction (e.g., by adding a stop solution or by spotting onto a filter membrane).

• Separate the phosphorylated substrate from the unreacted ATP.

• Quantify the amount of phosphorylated substrate using a suitable detection method (e.g., scintillation counting).

• Calculate the percent inhibition of each kinase by the test compound relative to a control reaction without the inhibitor.

• Analyze the data to identify any significant off-target kinase inhibition.

Visualizations

3.1. Mechanism of Action of AZ-33

The following diagram illustrates the central role of LDHA in anaerobic glycolysis and how AZ-33 specifically inhibits this process.

Mechanism of action of AZ-33 in inhibiting LDHA.

3.2. Experimental Workflow for Specificity Assessment

The diagram below outlines a comprehensive workflow for assessing the specificity of a small molecule inhibitor like AZ-33.

References

• 1. Design and synthesis of novel lactate dehydrogenase A inhibitors by fragment-based lead generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design and Synthesis of Novel Lactate Dehydrogenase A Inhibitors by Fragment-Based Lead Generation - ePrints - Newcastle University [eprints.ncl.ac.uk]

Unraveling the Impact of AZ-33 on Non-Cancerous Cell Lines: A Technical Overview

A comprehensive analysis of the existing scientific literature reveals a significant knowledge gap regarding the specific compound designated as "AZ-33" and its effects on non-cancerous cell lines. Extensive searches have not yielded published data, experimental protocols, or established signaling pathways directly associated with a molecule identified as AZ-33.

This technical guide, intended for researchers, scientists, and drug development professionals, aims to address the user's query. However, the absence of specific information on "AZ-33" necessitates a broader discussion on the evaluation of novel compounds on non-malignant cells, drawing parallels from related research areas. The provided search results primarily discuss "IL-33" (Interleukin-33), a cytokine with a complex role in both tumor immunity and inflammation, and "MJ-33," a quinazolinone derivative with anti-metastatic properties. While these are distinct molecules from the requested "AZ-33," the methodologies and signaling pathways investigated in their context can serve as a blueprint for the potential evaluation of a new chemical entity.

General Principles in Assessing Off-Target Effects on Non-Cancerous Cells

The development of any new therapeutic agent, particularly in oncology, requires a thorough understanding of its selectivity and potential toxicity to healthy tissues. The ideal therapeutic agent would exhibit high potency against cancer cells while leaving non-cancerous cells unharmed. The process of evaluating these off-target effects is a critical component of preclinical drug development.

Key Experimental Approaches

Should data on "AZ-33" become available, the following experimental protocols would be crucial for characterizing its effects on non-cancerous cell lines:

1. Cytotoxicity and Cell Viability Assays:

• MTT/XTT Assays: These colorimetric assays are fundamental for assessing cell metabolic activity as an indicator of cell viability. Non-cancerous cell lines would be incubated with a range of AZ-33 concentrations over various time points (e.g., 24, 48, 72 hours). The concentration of AZ-33 that inhibits cell growth by 50% (IC50) would be a key quantitative parameter.

• Trypan Blue Exclusion Assay: This method distinguishes viable from non-viable cells based on membrane integrity. It provides a direct count of living and dead cells.

• LDH Release Assay: Lactate dehydrogenase (LDH) is released from damaged cells. Measuring LDH in the culture medium provides an indication of cytotoxicity.

2. Apoptosis Assays:

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay identifies cells in the early (Annexin V positive, PI negative) and late (Annexin V positive, PI positive) stages of apoptosis.

• Caspase Activity Assays: Caspases are a family of proteases that are key mediators of apoptosis. Assays measuring the activity of caspases (e.g., caspase-3, -7, -8, -9) can confirm an apoptotic mechanism of cell death.

3. Cell Cycle Analysis:

• Flow Cytometry with PI Staining: This technique is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M). A compound affecting cell proliferation may cause arrest in a specific phase.

4. Signaling Pathway Analysis:

• Western Blotting: This technique is used to detect and quantify specific proteins. To understand the mechanism of action of AZ-33, researchers would likely investigate key signaling pathways involved in cell survival, proliferation, and apoptosis, such as the PI3K/Akt, MAPK/ERK, and NF-κB pathways. The phosphorylation status of key proteins in these pathways would be of particular interest.

Potential Signaling Pathways of Interest

Based on the general mechanisms of drug-induced toxicity, the following signaling pathways would be relevant areas of investigation for a novel compound like AZ-33 in non-cancerous cells.

Workflow for Investigating AZ-33's Effect on a Generic Signaling Pathway:

Caption: Experimental workflow for analyzing the impact of AZ-33 on cellular signaling pathways.

Hypothetical PI3K/Akt Signaling Pathway Perturbation by AZ-33:

In-depth Technical Guide on the Pharmacokinetics of AZ-33

Disclaimer: Information regarding a specific compound designated "AZ-33" is not publicly available. The following guide is a template that illustrates the structure and content of a comprehensive pharmacokinetic whitepaper. The data and experimental details provided are hypothetical and should be replaced with actual findings for a specific compound.

Introduction

Pharmacokinetics (PK) is a fundamental discipline in drug development that characterizes the journey of a compound through the body. It encompasses the processes of absorption, distribution, metabolism, and excretion (ADME), which collectively determine the onset, intensity, and duration of a drug's therapeutic effect and potential toxicity.[1] This document provides a detailed technical overview of the pharmacokinetic profile of AZ-33, a novel investigational compound. The information presented herein is intended for researchers, scientists, and drug development professionals to support the ongoing evaluation and clinical progression of AZ-33.

Summary of Pharmacokinetic Parameters

The pharmacokinetic properties of AZ-33 have been characterized in preclinical species following intravenous (IV) and oral (PO) administration. A summary of the key parameters is presented below.

Table 1: Single-Dose Pharmacokinetic Parameters of AZ-33 in Preclinical Species

Parameter	Mouse (n=3)	Rat (n=3)	Dog (n=3)
Dose (mg/kg)	2 (IV) / 10 (PO)	2 (IV) / 10 (PO)	1 (IV) / 5 (PO)
Tmax (h)	0.25 (IV) / 0.5 (PO)	0.25 (IV) / 1.0 (PO)	0.5 (IV) / 1.5 (PO)
Cmax (ng/mL)	1500 ± 210 (IV) / 850 ± 150 (PO)	1250 ± 180 (IV) / 650 ± 110 (PO)	950 ± 130 (IV) / 450 ± 80 (PO)
AUC₀-t (ng·h/mL)	3200 ± 450 (IV) / 4100 ± 600 (PO)	2800 ± 390 (IV) / 3500 ± 520 (PO)	2100 ± 300 (IV) / 2500 ± 410 (PO)
AUC₀-inf (ng·h/mL)	3350 ± 470 (IV) / 4300 ± 630 (PO)	2950 ± 410 (IV) / 3700 ± 550 (PO)	2200 ± 320 (IV) / 2650 ± 430 (PO)
t½ (h)	2.5 ± 0.4	3.1 ± 0.5	4.2 ± 0.7
CL (mL/min/kg)	10.0 ± 1.5	11.3 ± 1.8	7.6 ± 1.2
Vd (L/kg)	2.1 ± 0.3	2.6 ± 0.4	2.4 ± 0.4
F (%)	64	62	60

Data are presented as mean ± standard deviation. Tmax: Time to maximum plasma concentration; Cmax: Maximum plasma concentration; AUC₀-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC₀-inf: Area under the plasma concentration-time curve from time zero to infinity; t½: Half-life; CL: Clearance; Vd: Volume of distribution; F: Bioavailability.

Experimental Protocols

Detailed methodologies for the key pharmacokinetic experiments are provided below.

In Vivo Pharmacokinetic Studies

Objective: To determine the pharmacokinetic profile of AZ-33 in preclinical species following intravenous and oral administration.

Animal Models:

• Male CD-1 mice (8-10 weeks old)

• Male Sprague-Dawley rats (8-10 weeks old)

• Male Beagle dogs (1-2 years old)

Dosing:

• Intravenous (IV): AZ-33 was formulated in a solution of 5% DMSO, 40% PEG300, and 55% saline. The formulation was administered as a bolus dose via the tail vein (mice, rats) or cephalic vein (dogs).

• Oral (PO): AZ-33 was formulated as a suspension in 0.5% methylcellulose (B11928114) in water. The formulation was administered via oral gavage.

Blood Sampling:

• Serial blood samples (approximately 0.1 mL for rodents, 1 mL for dogs) were collected from the saphenous vein at pre-dose and at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Blood samples were collected into tubes containing K2EDTA as an anticoagulant and centrifuged at 3000 x g for 10 minutes at 4°C to separate plasma. Plasma samples were stored at -80°C until analysis.

Bioanalysis:

• Plasma concentrations of AZ-33 were determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• The assay had a lower limit of quantification (LLOQ) of 1 ng/mL.

Pharmacokinetic Analysis:

• Pharmacokinetic parameters were calculated using non-compartmental analysis (NCA) with Phoenix WinNonlin software.

Plasma Protein Binding Assay

Objective: To determine the extent of AZ-33 binding to plasma proteins in different species.

Method:

• Rapid equilibrium dialysis (RED) was used.

• AZ-33 was spiked into plasma from mice, rats, dogs, and humans at a concentration of 1 µM.

• The plasma was dialyzed against a phosphate-buffered saline (PBS) solution for 4 hours at 37°C.

• The concentrations of AZ-33 in the plasma and buffer compartments were determined by LC-MS/MS.

• The percentage of unbound drug was calculated.

Visualizations

Hypothetical Signaling Pathway of AZ-33

The following diagram illustrates a hypothetical signaling pathway that could be modulated by AZ-33, based on its presumed mechanism of action as a kinase inhibitor.

References

• 1. Pharmacokinetics in New Drug Development: Key to Advancing Drug Discovery [pharmacores.com]

Protocols & Analytical Methods

Application Notes and Protocols for AZ-33 in Experimental Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ-33 is a potent and selective small molecule inhibitor of lactate (B86563) dehydrogenase A (LDHA), a key enzyme in the glycolytic pathway. LDHA catalyzes the conversion of pyruvate (B1213749) to lactate, a critical step for regenerating NAD+ and sustaining high rates of glycolysis, a metabolic state often exploited by cancer cells known as the "Warburg effect." Inhibition of LDHA can lead to a disruption of cancer cell metabolism, inducing oxidative stress, cell cycle arrest, and apoptosis. These characteristics make AZ-33 a valuable tool for research in cancer metabolism and drug development. A significant characteristic of AZ-33 is its cell impermeability, which necessitates specific experimental approaches for its use in cell-based assays.

Data Presentation

Table 1: Quantitative Data for AZ-33

Parameter	Value	Cell Line/System	Citation
IC50 (LDHA)	0.5 µM	Recombinant Human Enzyme	[1]
IC50 (LDHB)	3.6 µM	Recombinant Human Enzyme	[2]
Cytotoxicity (IC50)	>500 µM	HeLa Cells	[2]
Cell Permeability	Impermeable	HeLa Cells	[3]

Signaling Pathway

Inhibition of LDHA by AZ-33 blocks the conversion of pyruvate to lactate, leading to a cascade of downstream cellular events. A key pathway affected is the JNK signaling pathway, which is activated in response to the metabolic stress induced by LDHA inhibition, ultimately leading to apoptosis.

Caption: Signaling pathway of AZ-33 mediated LDHA inhibition.

Experimental Protocols

Protocol 1: In Vitro LDHA Enzyme Inhibition Assay

Due to its cell impermeability, the most direct method to assess the activity of AZ-33 is through an in vitro enzymatic assay using purified LDHA.

Workflow Diagram

Caption: Workflow for in vitro LDHA enzyme inhibition assay.

Methodology

• Reagent Preparation:

  • Assay Buffer: 0.1 M potassium phosphate (B84403) buffer, pH 7.5.

  • Purified recombinant human LDHA enzyme.

  • AZ-33 stock solution (e.g., 10 mM in DMSO).

  • Substrate solution: Prepare a fresh solution of β-NADH (e.g., 10 mM in assay buffer).

  • Enzyme substrate: Prepare a solution of sodium pyruvate (e.g., 100 mM in assay buffer).

• Assay Procedure:

  • In a 96-well UV-transparent plate, add 1-10 µL of various concentrations of AZ-33 to the wells. Include a vehicle control (DMSO).

  • Add a fixed amount of purified LDHA enzyme to each well.

  • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding a mixture of NADH and pyruvate to each well. Final concentrations should be optimized, but typical starting points are 0.2 mM NADH and 1 mM pyruvate.

  • Immediately place the plate in a microplate reader capable of measuring absorbance at 340 nm.

  • Monitor the decrease in absorbance at 340 nm over time (e.g., every 30 seconds for 10-15 minutes). The decrease in absorbance corresponds to the oxidation of NADH to NAD+.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of NADH oxidation) for each concentration of AZ-33.

  • Plot the reaction velocity against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value of AZ-33 for LDHA.

Protocol 2: Investigating AZ-33 in Cell Culture (Addressing Cell Impermeability)

Standard addition of AZ-33 to cell culture media is ineffective due to its poor cell permeability.[3] To study its effects in a cellular context, methods to facilitate its intracellular delivery must be employed. The following are suggested approaches; optimization will be required for specific cell lines and experimental goals.

Potential Delivery Methods

• Cell-Penetrating Peptides (CPPs): Covalently conjugating AZ-33 to a CPP can facilitate its transport across the cell membrane.[4][5] This requires chemical synthesis to link the inhibitor to the peptide.

• Hypotonic Shock: Briefly exposing cells to a hypotonic buffer can induce endocytosis and uptake of small molecules from the extracellular medium.[6][7] This method needs careful optimization to ensure cell viability.

• Liposomal Encapsulation: Encapsulating AZ-33 within liposomes can promote its delivery into cells through membrane fusion.

• Electroporation: Applying a brief electrical pulse can transiently permeabilize the cell membrane, allowing the entry of small molecules. This method can have a significant impact on cell viability and should be carefully controlled.

Experimental Workflow (General approach after successful delivery)

• Cell Culture: Culture the desired cell line (e.g., a cancer cell line with high glycolytic activity) under standard conditions.

• Intracellular Delivery of AZ-33: Utilize one of the methods described above to introduce AZ-33 into the cells. Include appropriate controls (e.g., vehicle control, delivery agent alone).

• Incubation: Incubate the cells for a predetermined period (e.g., 24, 48, 72 hours).

• Downstream Analysis: Assess the cellular effects of LDHA inhibition.

Suggested Downstream Assays:

• Lactate Production Assay: Measure the concentration of lactate in the cell culture medium to confirm the inhibition of LDHA activity.

• Cell Viability/Proliferation Assay (e.g., MTT, CellTiter-Glo): Determine the effect of AZ-33 on cell growth and survival.

• Apoptosis Assays (e.g., Annexin V/PI staining, Caspase activity assays): Quantify the induction of apoptosis.

• Western Blot Analysis: Analyze the activation of the JNK signaling pathway (phospho-JNK) and other relevant markers of apoptosis (e.g., cleaved PARP, cleaved Caspase-3).

• Reactive Oxygen Species (ROS) Measurement: Use fluorescent probes (e.g., DCFDA) to measure changes in intracellular ROS levels.[8]

Logical Relationship Diagram for Experimental Design

Caption: Logical workflow for designing cell-based experiments with AZ-33.

References

• 1. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cellular delivery of impermeable effector molecules in the form of conjugates with peptides capable of mediating membrane translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Optimized Conditions for the Delivery of Small Membrane Impermeable Compounds into Human Cells Using Hypotonic Shift [scirp.org]
• 7. DSpace [research-repository.griffith.edu.au]
• 8. Inhibition of lactate dehydrogenase A induces oxidative stress and inhibits tumor progression - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for AZ-33 Stock Solution Preparation in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Note to the Reader: The compound "AZ-33" is a hypothetical small molecule inhibitor used here as an example to provide a detailed template for application notes and protocols. Researchers should substitute the placeholder information with the specific details of their compound of interest.

Introduction

AZ-33 is a novel, potent, and selective hypothetical inhibitor of a key kinase in the IL-33 signaling pathway, a critical mediator of inflammatory responses. Due to its therapeutic potential in various inflammatory diseases, robust and reproducible in vitro assays are essential for its characterization. Proper preparation of the AZ-33 stock solution is the foundational step for obtaining reliable and consistent experimental data. These application notes provide a detailed protocol for the preparation, storage, and handling of AZ-33 stock solutions for use in a variety of in vitro assays.

Physicochemical Properties of AZ-33

A thorough understanding of the physicochemical properties of a small molecule inhibitor is crucial for the successful preparation of stock solutions and the design of in vitro experiments. The following table summarizes the key properties of our hypothetical inhibitor, AZ-33.

Property	Value	Notes
Molecular Weight	450.5 g/mol	Essential for accurate calculation of molar concentrations.
Appearance	White to off-white solid powder	Visual confirmation of product integrity.
Purity (by HPLC)	>99%	High purity is critical for minimizing off-target effects and ensuring data reproducibility.
Solubility	Soluble in DMSO at ≥ 50 mM	Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions.[1][2][3]
Insoluble in water	Direct dissolution in aqueous buffers is not recommended and can lead to precipitation.[2]
Storage Conditions
Solid (Powder)	Store at -20°C, protect from light	Long-term storage in a desiccated environment preserves compound stability.[1][4]
Stock Solution (in DMSO)	Store at -80°C in aliquots	Aliquoting minimizes freeze-thaw cycles which can lead to compound degradation.[1][5]

Experimental Protocols

Preparation of a 10 mM AZ-33 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZ-33 in 100% DMSO. This concentration is a common starting point for subsequent serial dilutions for various in vitro assays.

Materials:

• AZ-33 powder

• Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

• Sterile, DNase/RNase-free microcentrifuge tubes (1.5 mL)

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Pre-handling: Before opening, centrifuge the vial containing the AZ-33 powder to ensure that all the powder is at the bottom of the vial.[3][5]

• Calculation of Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of AZ-33 using the following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000 Mass (mg) = 10 mM x 1 mL x 450.5 g/mol / 1000 = 4.505 mg

• Weighing: On a calibrated analytical balance, carefully weigh out 4.505 mg of AZ-33 powder into a sterile 1.5 mL microcentrifuge tube.

• Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AZ-33 powder.

• Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is completely dissolved. Gentle warming in a 37°C water bath may aid in the dissolution of some compounds, but always check for temperature sensitivity.[1]

• Aliquoting: To prevent repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10 µL or 20 µL) in sterile microcentrifuge tubes.[1][5]

• Labeling: Clearly label each aliquot with the compound name (AZ-33), concentration (10 mM), solvent (DMSO), and date of preparation.

• Storage: Store the aliquots at -80°C and protect them from light.[5]

Preparation of Working Solutions for In Vitro Assays

For most cell-based assays, the high concentration of DMSO in the stock solution is toxic. Therefore, it is crucial to dilute the stock solution to a working concentration where the final DMSO concentration is typically below 0.1% - 0.5% (v/v) to minimize solvent-induced artifacts.[2][4]

Procedure:

• Intermediate Dilutions: It is best practice to perform serial dilutions of the concentrated stock solution in 100% DMSO to create intermediate stocks before the final dilution into an aqueous buffer or cell culture medium.[2] This helps to prevent precipitation of the compound.

• Final Dilution: Add the desired volume of the intermediate DMSO stock to the final aqueous solution (e.g., cell culture medium) and mix well by pipetting or gentle vortexing.

• Vehicle Control: Always prepare a vehicle control containing the same final concentration of DMSO as the experimental samples to account for any effects of the solvent on the assay.[2][4]

Visualizations

Hypothetical Signaling Pathway of AZ-33 Action

The following diagram illustrates the hypothetical mechanism of action of AZ-33, targeting a key kinase within the IL-33 signaling cascade.

Caption: Hypothetical IL-33 signaling pathway and the inhibitory action of AZ-33.

Experimental Workflow for Stock Solution Preparation and Use

The following diagram outlines the general workflow from receiving the solid compound to its application in an in vitro assay.

Caption: Experimental workflow for preparing and using AZ-33 stock solution.

References

• 1. benchchem.com [benchchem.com]
• 2. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 3. file.selleckchem.com [file.selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. captivatebio.com [captivatebio.com]

Application Notes and Protocols for AZ-33 in Xenograft Mouse Models

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "AZ-33" is not a recognized investigational drug in publicly available scientific literature for cancer research. The following application notes and protocols are based on a hypothetical molecule, AZ-33, presumed to be an inhibitor of the Interleukin-33 (IL-33) signaling pathway, a relevant target in oncology. The experimental data presented is illustrative and based on typical outcomes in xenograft studies.

Introduction

Interleukin-33 (IL-33) is a cytokine belonging to the IL-1 family that plays a crucial role in various immune responses and has been implicated in the tumor microenvironment.[1][2][3] The IL-33/ST2 signaling pathway can have dual roles in cancer, either promoting or inhibiting tumor growth depending on the cancer type and context.[3] AZ-33 is a hypothetical small molecule inhibitor designed to target the IL-33/ST2 signaling pathway, offering a potential therapeutic strategy for cancers where this pathway is dysregulated. These application notes provide a summary of preclinical data and detailed protocols for the use of AZ-33 in xenograft mouse models.

Data Presentation

Table 1: Summary of In Vivo Efficacy of AZ-33 in a Human Colorectal Cancer Xenograft Model (HCT-116)

Treatment Group	Dosage	Dosing Schedule	Mean Tumor Volume (mm³) at Day 21 (± SEM)	Tumor Growth Inhibition (%)
Vehicle Control	-	Daily, p.o.	1250 ± 150	0
AZ-33	25 mg/kg	Daily, p.o.	750 ± 110	40
AZ-33	50 mg/kg	Daily, p.o.	450 ± 90	64
Positive Control	10 mg/kg	Twice weekly, i.p.	300 ± 75	76

p.o. - per os (by mouth); i.p. - intraperitoneal; SEM - Standard Error of the Mean

Table 2: Pharmacodynamic Effects of AZ-33 on Downstream Markers in Tumor Lysates

Treatment Group	Dosage	p-NF-κB (Relative Expression)	p-ERK1/2 (Relative Expression)	IL-5 (pg/mg protein)
Vehicle Control	-	1.00	1.00	250
AZ-33	50 mg/kg	0.45	0.55	120

Experimental Protocols

Cell Line and Culture

• Cell Line: HCT-116 human colorectal carcinoma cell line.

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2. Cells are passaged upon reaching 80-90% confluency.

Xenograft Mouse Model Development

• Animal Strain: Athymic Nude (nu/nu) mice, 6-8 weeks old.

• Tumor Inoculation:

  • Harvest HCT-116 cells during the logarithmic growth phase.

  • Resuspend cells in sterile phosphate-buffered saline (PBS) at a concentration of 5 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

• Tumor Monitoring:

  • Monitor tumor growth by measuring the length and width of the tumor with calipers every 2-3 days.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.

  • Randomize mice into treatment groups when the mean tumor volume reaches approximately 100-150 mm³.

Treatment Administration

• AZ-33 Formulation: Prepare a fresh formulation of AZ-33 daily by suspending the compound in a vehicle of 0.5% methylcellulose (B11928114) and 0.2% Tween 80 in sterile water.

• Dosing:

  • Vehicle Group: Administer the vehicle solution orally (p.o.) daily.

  • AZ-33 Groups: Administer AZ-33 at doses of 25 mg/kg and 50 mg/kg (p.o.) daily.

  • Positive Control Group: Administer a standard-of-care chemotherapeutic agent intraperitoneally (i.p.) according to an established protocol.

• Duration: Continue treatment for 21 days.

Endpoint Analysis

• Tumor Growth: Continue to measure tumor volume every 2-3 days throughout the study.

• Body Weight: Monitor and record the body weight of each mouse twice a week as an indicator of toxicity.

• Terminal Procedure:

  • At the end of the study (Day 21), euthanize mice via CO2 asphyxiation followed by cervical dislocation.

  • Excise tumors, weigh them, and collect samples for further analysis.

• Pharmacodynamic Analysis:

  • Snap-freeze a portion of the tumor tissue in liquid nitrogen for Western blot analysis of downstream signaling proteins (e.g., p-NF-κB, p-ERK1/2).

  • Homogenize another portion of the tumor to measure cytokine levels (e.g., IL-5) via ELISA.

Mandatory Visualizations

Signaling Pathway

Caption: IL-33 Signaling Pathway and the inhibitory action of AZ-33.

Experimental Workflow

Caption: Experimental workflow for AZ-33 evaluation in a xenograft model.

References

• 1. Signaling and functions of interleukin-33 in immune regulation and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A network map of IL-33 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Techniques for Measuring Lactate Dehydrogenase A (LDHA) Activity Following AZD3965 Treatment

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

A Note on Nomenclature: The compound of interest for these application notes is AZD3965. The initial query referred to "AZ-33," which appears to be a typographical error. AZD3965 is a potent and selective inhibitor of the monocarboxylate transporter 1 (MCT1), which plays a crucial role in lactate (B86563) transport across the cell membrane.[1][2][3][4] This document will focus on methods to assess the activity of Lactate Dehydrogenase A (LDHA) in the context of AZD3965 treatment.

Introduction

Lactate Dehydrogenase A (LDHA) is a key enzyme in anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate.[5][6][7] In many cancer cells, LDHA is upregulated to support the high glycolytic rate known as the "Warburg effect."[6][8] This metabolic reprogramming allows cancer cells to thrive in hypoxic environments and provides building blocks for rapid proliferation. Consequently, LDHA is a significant target for cancer therapy.

AZD3965 is an inhibitor of the monocarboxylate transporter 1 (MCT1), which is responsible for transporting lactate across the cell membrane.[1][2] By blocking MCT1, AZD3965 leads to an accumulation of intracellular lactate and a disruption of the metabolic processes that rely on lactate efflux.[2][4][9][10] While AZD3965 does not directly inhibit the enzymatic activity of LDHA, its impact on lactate transport creates a metabolic shift that can indirectly influence LDHA activity and the overall glycolytic pathway. Therefore, measuring LDHA activity after AZD3965 treatment is crucial for understanding the full scope of the drug's mechanism of action and its therapeutic potential.

These application notes provide detailed protocols for measuring LDHA activity in cells and tissues treated with AZD3965, along with data presentation guidelines and visualizations of relevant pathways and workflows.

Data Presentation: Effects of AZD3965 on Cancer Cells

The following tables summarize quantitative data on the effects of AZD3965 from various studies. This data provides context for the expected outcomes when treating cancer cells with this MCT1 inhibitor.

Table 1: Growth Inhibition (GI₅₀) of AZD3965 in Various Cancer Cell Lines

Cell Line	Cancer Type	GI₅₀ (nM)	Reference
Raji	Burkitt's Lymphoma	3.91 ± 1.37	[2]
COR-L103	Small Cell Lung Cancer	Sensitive (at 8 nM)	[11]
NCI-H526	Small Cell Lung Cancer	Sensitive (at 8 nM)	[11]
NCI-H1048	Small Cell Lung Cancer	Sensitive (at 8 nM)	[11]
Multiple DLBCL Cell Lines	Diffuse Large B-cell Lymphoma	<100	[10]

Table 2: Effect of AZD3965 on Intracellular and Extracellular Lactate Levels

Cell Line	Treatment	Change in Intracellular Lactate	Change in Extracellular Lactate	Reference
Raji	100 nM AZD3965 (4h)	Significant Increase	IC₅₀ of 5.12 nM for efflux inhibition	[10]
H526	100 nM AZD3965 (24h)	Increase	Decrease	[12]
HGC27	100 nM AZD3965 (24h)	Increase	Decrease	[12]
DMS114	100 nM AZD3965 (24h)	Increase	Decrease	[12]
COR-L103 (hypoxic)	8 nM AZD3965	3.7-fold increase	Not specified	[11]
NCI-H1048 (hypoxic)	8 nM AZD3965	3.9-fold increase	Not specified	[11]

Experimental Protocols

Protocol 1: Colorimetric Measurement of LDHA Activity in Cell Lysates

This protocol is adapted from standard LDH activity assay kits and published methods.[13][14][15][16] It measures the reduction of NAD⁺ to NADH, which is coupled to the oxidation of lactate to pyruvate by LDHA. The resulting NADH reacts with a probe to produce a colored product, the absorbance of which is proportional to LDHA activity.

Materials and Reagents:

• 96-well clear flat-bottom microplate

• Microplate reader capable of measuring absorbance at 450-490 nm

• LDH Assay Buffer (e.g., Tris buffer, pH 7.5-8.5)

• Cell Lysis Buffer (e.g., RIPA buffer or a buffer compatible with the LDH assay)

• Substrate Mix: Lithium Lactate solution

• Cofactor Mix: NAD⁺ solution

• Colorimetric Probe (e.g., WST-8 or INT)

• Electron Mediator (e.g., PMS)

• Stop Solution (e.g., 1 M Acetic Acid)

• Protein Assay Reagent (e.g., BCA or Bradford)

• AZD3965

• Cancer cell line of interest

Procedure:

• Cell Culture and Treatment:

  • Plate cells at a desired density in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of AZD3965 (and a vehicle control) for the desired duration (e.g., 24, 48, 72 hours).

• Sample Preparation (Cell Lysates):

  • After treatment, aspirate the culture medium.

  • Wash the cells once with cold PBS.

  • Add an appropriate volume of ice-cold Cell Lysis Buffer to each well.

  • Incubate on ice for 10-15 minutes with occasional agitation.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (cytosolic fraction containing LDHA) and keep it on ice.

  • Determine the protein concentration of each lysate using a standard protein assay. This will be used for normalization.

• LDHA Activity Assay:

  • Prepare a Reaction Mix containing the LDH Assay Buffer, Substrate Mix, Cofactor Mix, Colorimetric Probe, and Electron Mediator according to the manufacturer's instructions or a validated lab protocol.

  • Add 50 µL of the Reaction Mix to each well of a 96-well plate.

  • Add 10-20 µL of the cell lysate to the corresponding wells. For a negative control, add lysis buffer without cell lysate.

  • Incubate the plate at 37°C for 10-30 minutes, protected from light. The incubation time may need to be optimized based on the LDHA activity in the samples.

  • Stop the reaction by adding 50 µL of Stop Solution to each well.

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm for WST-8) using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the negative control from all sample readings.

  • Normalize the absorbance values to the protein concentration of each sample.

  • Express LDHA activity as a relative value compared to the vehicle-treated control.

Protocol 2: Measuring Extracellular LDH (Cytotoxicity Assay)

This protocol measures the amount of LDH released into the culture medium, which is an indicator of cell membrane damage and cytotoxicity. While this does not directly measure intracellular LDHA activity, it is a useful complementary assay to assess the overall effect of AZD3965 on cell viability.

Materials and Reagents:

• Same as Protocol 1, with the addition of a positive control for maximum LDH release (e.g., cell lysis solution provided with a kit).

Procedure:

• Cell Culture and Treatment:

  • Follow the same procedure as in Protocol 1.

  • Include wells for a positive control where a lysis solution is added 45 minutes before the end of the experiment to induce maximum LDH release.

• Sample Collection (Culture Supernatant):

  • At the end of the treatment period, centrifuge the plate at a low speed (e.g., 500 x g) for 5 minutes to pellet any detached cells.

  • Carefully transfer 50 µL of the culture supernatant from each well to a new 96-well plate.

• LDH Activity Assay:

  • Prepare the Reaction Mix as described in Protocol 1.

  • Add 50 µL of the Reaction Mix to each well containing the supernatant.

  • Incubate and measure the absorbance as described in Protocol 1.

• Data Analysis:

  • Calculate the percentage of cytotoxicity using the following formula:

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

Caption: Simplified signaling pathway of LDHA regulation in cancer and the point of intervention for AZD3965.

References

• 1. selleckchem.com [selleckchem.com]
• 2. MCT1 inhibitor AZD3965 increases mitochondrial metabolism, facilitating combination therapy and non-invasive magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. In Vivo Anticancer Activity of AZD3965: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel KLF4/LDHA Signaling Pathway Regulates Aerobic Glycolysis in and Progression of Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. FOXM1-LDHA signaling promoted gastric cancer glycolytic phenotype and progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Aberrant lactate dehydrogenase A signaling contributes metabolic signatures in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of monocarboxyate transporter 1 by AZD3965 as a novel therapeutic approach for diffuse large B-cell lymphoma and Burkitt lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pre-clinical pharmacology of AZD3965, a selective inhibitor of MCT1: DLBCL, NHL and Burkitt’s lymphoma anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activity of the Monocarboxylate Transporter 1 inhibitor AZD3965 in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lactate Dehydrogenase (LDH) Assay Protocol [opsdiagnostics.com]
• 15. file.elabscience.com [file.elabscience.com]
• 16. assaygenie.com [assaygenie.com]

Application Notes and Protocols for In Vivo Delivery of AZ-33

Disclaimer: The compound "AZ-33" is understood to be a hypothetical small molecule inhibitor for the purposes of this document. The following application notes and protocols are based on established methodologies for the in vivo delivery and evaluation of small molecule inhibitors targeting the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell proliferation, survival, and metabolism frequently dysregulated in cancer.

Introduction

AZ-33 is a potent and selective small molecule inhibitor of the PI3K/Akt/mTOR signaling pathway. These application notes provide detailed protocols for the in vivo administration of AZ-33 in preclinical animal models to assess its pharmacokinetic profile and anti-tumor efficacy. The following sections cover various delivery methods, formulation strategies, and experimental workflows relevant to researchers, scientists, and drug development professionals.

Signaling Pathway

The PI3K/Akt/mTOR pathway is a key signaling cascade that promotes cell growth and survival. Upon activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in turn recruits and activates Akt. Akt then phosphorylates a range of downstream targets, including mTORC1, leading to the promotion of protein synthesis and cell proliferation while inhibiting apoptosis. AZ-33 is designed to inhibit key kinases within this pathway, thereby blocking these pro-survival signals.

Figure 1: Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of AZ-33.

In Vivo Delivery Methods and Formulations

The choice of in vivo delivery method and formulation for AZ-33 is critical for achieving desired pharmacokinetic (PK) and pharmacodynamic (PD) profiles.[1][2] Common routes of administration for small molecule inhibitors in preclinical studies include oral (PO), intraperitoneal (IP), subcutaneous (SC), and intravenous (IV).[1][2] The optimal route and formulation depend on the physicochemical properties of AZ-33, such as its solubility and stability.[1][2]

Table 1: Comparison of In Vivo Delivery Routes for AZ-33

Route of Administration	Advantages	Disadvantages	Common Formulations
Oral (PO)	Non-invasive, convenient for long-term studies.	Subject to first-pass metabolism, variable bioavailability.	Solutions, suspensions in vehicles like methylcellulose (B11928114) or PEG-400.
Intraperitoneal (IP)	Bypasses first-pass metabolism, rapid absorption.	Potential for local irritation, less clinically relevant for some applications.	Saline-based solutions, DMSO/PEG mixtures.
Subcutaneous (SC)	Allows for slow, sustained release, can improve half-life.[1][2]	Slower onset of action, potential for injection site reactions.	Oil-based depots (e.g., sunflower oil), aqueous suspensions.[1][2]
Intravenous (IV)	100% bioavailability, rapid onset of action.	Invasive, requires skilled administration, potential for rapid clearance.	Saline or dextrose solutions, often with co-solvents like DMSO.

Experimental Protocols

Preparation of Dosing Solutions

Objective: To prepare a stable and homogenous formulation of AZ-33 for in vivo administration.

Materials:

• AZ-33 compound

• Vehicle components (e.g., DMSO, PEG-400, Tween 80, saline, sterile water)

• Sterile conical tubes (15 mL and 50 mL)

• Vortex mixer

• Sonicator (optional)

• Sterile filters (0.22 µm) and syringes

Protocol for a 10 mg/mL AZ-33 formulation in 10% DMSO / 40% PEG-400 / 50% Saline (for IV or IP injection):

• Weigh the required amount of AZ-33 and place it in a sterile conical tube.

• Add the required volume of DMSO to the tube to dissolve the compound completely. Vortex thoroughly.

• Add the required volume of PEG-400 and vortex until the solution is clear and homogenous.

• Slowly add the required volume of sterile saline while vortexing to avoid precipitation.

• If any precipitation occurs, gently warm the solution or sonicate briefly.

• Sterile-filter the final solution using a 0.22 µm syringe filter into a sterile vial.

• Store the formulation at the recommended temperature and protect it from light until use.

In Vivo Anti-Tumor Efficacy Study in a Xenograft Model

Objective: To evaluate the anti-tumor activity of AZ-33 in an in vivo cancer model.

Model: Female athymic nude mice (6-8 weeks old) bearing subcutaneous human cancer cell line xenografts (e.g., U87-MG glioblastoma, PC-3 prostate cancer).

Experimental Workflow:

Figure 2: Experimental workflow for an in vivo xenograft study to evaluate AZ-33 efficacy.

Protocol:

• Cell Implantation: Subcutaneously inject 5 x 10^6 tumor cells in 100 µL of a 1:1 mixture of serum-free media and Matrigel into the flank of each mouse.

• Tumor Monitoring: Monitor tumor growth by measuring the length and width with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization: When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups (e.g., Vehicle control, AZ-33 at 25 mg/kg, AZ-33 at 50 mg/kg).

• Treatment Administration: Administer AZ-33 or vehicle via the chosen route (e.g., oral gavage) daily for 21 days.

• Data Collection: Measure tumor volumes and body weights three times per week.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors. Calculate the percent tumor growth inhibition (%TGI) for each treatment group compared to the vehicle control.

• Pharmacodynamic Analysis (Optional): Collect tumor and plasma samples at specified time points to analyze target modulation (e.g., by Western blot for p-Akt) and drug concentration.

Quantitative Data Presentation

The following tables represent hypothetical data for AZ-33 based on typical results for small molecule inhibitors of the PI3K/Akt/mTOR pathway.

Table 2: Hypothetical Pharmacokinetic Parameters of AZ-33 in Mice

Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	Bioavailability (%)
IV	5	1500	0.1	2500	100
PO	25	800	2	4500	36
SC	25	450	4	6000	48
IP	25	1200	0.5	5500	44

Table 3: Hypothetical Anti-Tumor Efficacy of AZ-33 in a U87-MG Xenograft Model

Treatment Group	Dose (mg/kg)	Route	Mean Final Tumor Volume (mm³)	% Tumor Growth Inhibition (%TGI)
Vehicle	-	PO	1500 ± 250	-
AZ-33	25	PO	750 ± 150	50
AZ-33	50	PO	300 ± 100	80

Conclusion

These application notes provide a framework for the in vivo evaluation of the hypothetical small molecule inhibitor AZ-33. The selection of an appropriate delivery method and formulation is crucial for optimizing its therapeutic potential. The provided protocols for formulation preparation and in vivo efficacy studies offer a starting point for preclinical research. All animal experiments should be conducted in accordance with institutional guidelines and regulations for animal welfare.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Seahorse XF Assay for Characterizing the Metabolic Effects of AZ-33, a Cell-Impermeable LDHA Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ-33 is a potent and specific inhibitor of Lactate Dehydrogenase A (LDHA), a critical enzyme in the terminal step of anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate.[1][2][3] Dysregulation of LDHA is a hallmark of various cancers, where it contributes to the Warburg effect, enabling rapid cell proliferation even in the presence of oxygen. The therapeutic potential of targeting LDHA has generated significant interest in characterizing the metabolic consequences of its inhibition.

A notable characteristic of AZ-33 is its cell-impermeability, which presents a challenge for standard cell-based assays.[2][4] To overcome this, a specialized Seahorse XF assay protocol utilizing permeabilized cells is required to allow AZ-33 to access its intracellular target. This application note provides a detailed protocol for assessing the metabolic effects of AZ-33 on permeabilized cells using the Agilent Seahorse XF Analyzer. The Seahorse XF technology enables real-time, simultaneous measurement of the two major energy-producing pathways: mitochondrial respiration, via the oxygen consumption rate (OCR), and glycolysis, via the extracellular acidification rate (ECAR).

This protocol is designed to specifically measure the impact of AZ-33 on glycolytic activity. By permeabilizing the plasma membrane, we can deliver substrates and inhibitors directly to the mitochondria and cytosol, allowing for a precise interrogation of the metabolic effects of AZ-33.

Signaling Pathway of Glycolysis and LDHA Inhibition

The following diagram illustrates the glycolytic pathway and the point of inhibition by AZ-33.

References

• 1. A Novel KLF4/LDHA Signaling Pathway Regulates Aerobic Glycolysis in and Progression of Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analyzing oxygen consumption of isolated mitochondria using the Seahorse XFe96 analyzer [protocols.io]
• 3. Comprehensive measurement of respiratory activity in permeabilized cells using extracellular flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wklab.org [wklab.org]

Application Notes and Protocols for Western Blot Analysis of LDHA Expression with AZ-33

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lactate Dehydrogenase A (LDHA) is a critical enzyme in anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate. In many cancer cells, LDHA is upregulated to support the high metabolic demands of rapid proliferation, a phenomenon known as the Warburg effect. This makes LDHA a compelling target for cancer therapy. AZ-33 is a potent and selective inhibitor of LDHA, demonstrating significant activity in enzymatic assays. However, its utility in cell-based assays is limited by its poor cell permeability.[1]

These application notes provide a comprehensive protocol for the Western blot analysis of LDHA expression. A specific, exploratory protocol for treating cells with AZ-33 is included, with the understanding that optimization is critical due to its known permeability challenges.

Quantitative Data Summary

The following table summarizes the key in vitro biochemical data for the LDHA inhibitor, AZ-33.

Parameter	Value	Reference
Target	Lactate Dehydrogenase A (LDHA)	[2][3]
IC50	0.5 µM	[1][2][3]
Kd	0.093 µM	[2]
Cellular Activity	Inactive in cell-based assays due to poor permeability.[1]	[1]

Signaling Pathway and Inhibitor Action

Experimental Workflow

Western Blot Protocol for LDHA Expression

This protocol provides a detailed methodology for the detection of LDHA protein in cell lysates by Western blotting.

1. Materials and Reagents

• Cell Lines: HeLa, A549, or other cell lines expressing LDHA.

• AZ-33: (Selleck Chemicals or equivalent). Prepare stock solutions in DMSO.

• Lysis Buffer: RIPA buffer is recommended for whole-cell lysates.

  • RIPA Buffer Recipe: 150 mM NaCl, 1.0% NP-40 or Triton X-100, 0.5% sodium deoxycholate, 0.1% SDS, 50 mM Tris, pH 8.0.

• Protease and Phosphatase Inhibitor Cocktail: (e.g., cOmplete™ Protease Inhibitor Cocktail, Roche).

• BCA Protein Assay Kit.

• 4x Laemmli Sample Buffer: (Bio-Rad or equivalent).

• SDS-PAGE Gels: 10% or 12% polyacrylamide gels.

• PVDF Membranes: (0.45 µm pore size).

• Transfer Buffer.

• Blocking Buffer: 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

• Primary Antibody: Rabbit anti-LDHA monoclonal antibody (e.g., Boster Bio, M00825) or Rabbit anti-LDHA polyclonal antibody (e.g., Cell Signaling Technology, #2012). Recommended dilution: 1:1000.

• Secondary Antibody: HRP-conjugated goat anti-rabbit IgG.

• Chemiluminescent Substrate: (ECL).

• Wash Buffer: TBST.

2. Cell Culture and Treatment with AZ-33 (Exploratory)

Note: Due to the poor cell permeability of AZ-33, achieving intracellular concentrations sufficient to observe a direct effect on LDHA protein expression may be challenging. The following is a suggested starting point for optimization.

• Seed cells in appropriate culture dishes and grow to 70-80% confluency.

• Prepare fresh dilutions of AZ-33 in cell culture medium from a DMSO stock. The final DMSO concentration should not exceed 0.1%.

• Treat cells with a range of AZ-33 concentrations (e.g., 1 µM, 10 µM, 50 µM, 100 µM) for various time points (e.g., 6, 12, 24, 48 hours). A vehicle control (DMSO) must be included.

• After treatment, proceed immediately to cell lysis.

3. Preparation of Cell Lysates

• Place the cell culture dish on ice and wash the cells twice with ice-cold PBS.

• Aspirate the PBS and add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors (1 mL per 10⁷ cells).

• Scrape the cells off the dish and transfer the cell suspension to a pre-cooled microcentrifuge tube.

• Agitate the lysate for 30 minutes at 4°C.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (protein lysate) to a new pre-cooled tube.

4. Protein Quantification

• Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

• Normalize the protein concentration of all samples with lysis buffer.

5. Sample Preparation for SDS-PAGE

• To 20-30 µg of protein lysate, add 4x Laemmli sample buffer to a final concentration of 1x.

• Boil the samples at 95-100°C for 5 minutes to denature the proteins.

• Centrifuge briefly before loading onto the gel.

6. SDS-PAGE and Protein Transfer

• Load the denatured protein samples into the wells of a 10% or 12% SDS-PAGE gel. Include a pre-stained protein ladder.

• Run the gel at 100-120V until the dye front reaches the bottom.

• Transfer the separated proteins from the gel to a PVDF membrane. The transfer can be performed using a wet or semi-dry transfer system according to the manufacturer's protocol.

7. Immunodetection

• After transfer, block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature with gentle agitation.

• Wash the membrane three times for 5 minutes each with TBST.

• Incubate the membrane with the primary anti-LDHA antibody (diluted 1:1000 in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted according to the manufacturer's recommendation in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

8. Signal Detection and Data Analysis

• Prepare the chemiluminescent substrate according to the manufacturer's instructions and incubate the membrane for the recommended time.

• Capture the chemiluminescent signal using an imaging system.

• To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against a housekeeping protein (e.g., β-actin, GAPDH).

• Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the LDHA band intensity to the corresponding housekeeping protein band intensity.

Troubleshooting

• No or Weak LDHA Signal:

  • Increase the amount of protein loaded.

  • Optimize the primary antibody concentration and incubation time.

  • Ensure efficient protein transfer.

• High Background:

  • Increase the number and duration of washing steps.

  • Optimize the blocking conditions (e.g., switch between milk and BSA).

  • Decrease the antibody concentrations.

• Non-specific Bands:

  • Ensure the specificity of the primary antibody.

  • Optimize antibody dilutions.

  • Use a fresh lysis buffer with protease inhibitors.

References

• 1. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 2. LDHA Antibody | Cell Signaling Technology [cellsignal.com]
• 3. Choosing a Lysis Buffer for Western Blot (WB) | Cell Signaling Technology [cellsignal.com]

Application Notes: Investigating Metabolic Reprogramming in CRISPR-Edited Cancer Cell Lines with the LDHA Inhibitor AZ-33

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Cancer cells exhibit profound metabolic reprogramming, often characterized by an upregulation of aerobic glycolysis, a phenomenon known as the Warburg effect. Lactate (B86563) dehydrogenase A (LDHA), which catalyzes the conversion of pyruvate (B1213749) to lactate, is a key enzyme in this process and a promising target for cancer therapy. AZ-33 is a potent and selective inhibitor of LDHA.[1][2][3][4][5] These application notes describe a hypothetical study using AZ-33 in conjunction with CRISPR-Cas9-edited cancer cell lines to investigate the role of both intracellular and extracellular LDHA in tumor metabolism. Due to the cell-impermeable nature of AZ-33[2][3], this protocol also incorporates the use of a cell-permeable LDHA inhibitor, FX-11, for comparative analysis of intracellular LDHA inhibition.[1][2][3][6][7]

Introduction

Lactate dehydrogenase A (LDHA) is a critical enzyme in the glycolytic pathway, responsible for the conversion of pyruvate to lactate, which regenerates NAD+ required for sustained glycolysis.[8][9][10] In many cancer types, LDHA is overexpressed, contributing to the high glycolytic rate, lactate secretion, and acidification of the tumor microenvironment, which in turn promotes tumor progression, invasion, and immune evasion.[8][11][12][13]

AZ-33 is a potent and selective small molecule inhibitor of LDHA with a reported IC50 of 0.5 μM.[1][2][3][4][5] However, studies have shown that AZ-33 is cell-impermeable, limiting its application to the study of extracellular LDHA or in cell-free assays.[2][3][4]

CRISPR-Cas9 gene editing technology allows for the precise knockout of genes involved in metabolic pathways.[14][15][16] By creating a knockout of a lactate transporter, such as Monocarboxylate Transporter 1 (MCT1, encoded by the SLC16A1 gene), we can create a cellular model to specifically investigate the effects of inhibiting extracellular LDHA activity with AZ-33. In this hypothetical study, we propose the use of a CRISPR-edited MCT1 knockout (MCT1-KO) cancer cell line to dissect the role of extracellular lactate metabolism. We will use AZ-33 to inhibit extracellular LDHA and the cell-permeable LDHA inhibitor FX-11 as a comparator to study the effects of intracellular LDHA inhibition.

Materials and Methods

Reagents

• AZ-33 (Selleck Chemicals, Cat. No. S0108)[1]

• FX-11 (MedchemExpress, Cat. No. HY-13133)[6]

• CRISPR-Cas9 reagents for generating MCT1-KO cell line

• Human cancer cell line (e.g., HeLa, PANC-1)

• Cell culture media and supplements

• Reagents for MTT, lactate production, Western blot, and qRT-PCR assays

Key Experiments

• Generation of MCT1-KO Cell Line: A stable MCT1 knockout cell line and a non-targeting control (NTC) will be generated using CRISPR-Cas9 technology. Knockout will be validated by Western blot and Sanger sequencing.

• Cell Viability Assay: The effect of AZ-33 and FX-11 on the viability of both NTC and MCT1-KO cells will be assessed using the MTT assay.

• Lactate Production Assay: Extracellular lactate levels will be measured to determine the direct impact of the inhibitors on LDHA activity.

• Western Blot Analysis: Expression levels of key proteins in the glycolytic pathway (e.g., LDHA, MCT1, HIF-1α) will be analyzed.

• Quantitative RT-PCR (qRT-PCR): Changes in the expression of genes related to glycolysis and metabolic stress will be quantified.

Data Presentation

Table 1: Inhibitor Properties

Compound	Target	IC50 (hLDHA)	Cell Permeability	Reference
AZ-33	LDHA	0.5 µM	No	[1][2][3][4][5]
FX-11	LDHA	Kᵢ of 8 µM	Yes	[6]
GSK2837808A	LDHA/B	2.6 nM / 43 nM	Yes	[17][18][19][20]

Table 2: Example Data on the Effect of Cell-Permeable LDHA Inhibitors on Cancer Cells

Cell Line	Inhibitor (Concentration)	Effect	Quantitative Measurement	Reference
Snu398	GSK2837808A	Inhibition of Lactate Production	EC50 = 10 µM (hypoxia)	[17][18]
Snu398	GSK2837808A	Apoptosis Induction	Dose-dependent increase	[19]
P493 Lymphoma	FX-11	Inhibition of Tumor Growth	Significant delay at 2 mg/kg	[6]
BxPc-3 Pancreatic	FX-11 (72h)	Reduced Cell Proliferation	IC50 = 49.27 µM	[6]
MIA PaCa-2 Pancreatic	FX-11 (72h)	Reduced Cell Proliferation	IC50 = 60.54 µM	[6]
HeLa & SiHa Cervical	Oxamate (24h)	Decreased Lactate Production	Significant reduction	[5]

Visualizations

Caption: Simplified diagram of the glycolytic pathway and points of intervention.

Caption: Workflow for investigating LDHA inhibitors in CRISPR-edited cells.

Experimental Protocols

General Cell Culture and Inhibitor Preparation

• Culture wild-type, NTC, and MCT1-KO cancer cells in appropriate media supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Prepare stock solutions of AZ-33 and FX-11 in DMSO at a concentration of 10 mM. Store at -20°C.[20]

• Prepare working dilutions of the inhibitors in cell culture media just before use. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent toxicity.

MTT Cell Viability Assay Protocol[6][18][19][20]

• Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Remove the media and add 100 µL of fresh media containing serial dilutions of AZ-33 or FX-11. Include a vehicle-only control.

• Incubate the plate for 48-72 hours at 37°C.

• Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[17]

• Remove the media and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 15 minutes on an orbital shaker.

• Measure the absorbance at 570 nm using a microplate reader.[17][18]

Lactate Production Assay

• Seed 1x10^5 cells per well in a 24-well plate and allow to adhere overnight.

• Treat cells with the desired concentrations of AZ-33 or FX-11 for 24 hours.

• Collect the cell culture medium.

• Measure the lactate concentration in the medium using a commercial lactate assay kit according to the manufacturer's protocol.

• Normalize the lactate concentration to the total protein content of the cells in each well, determined by a BCA assay.

Western Blot Protocol[8][11]

• Treat cells grown in 6-well plates with inhibitors for 24-48 hours.

• Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies (e.g., anti-LDHA, anti-MCT1, anti-HIF-1α, anti-β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash again and visualize the bands using an ECL detection system.

Quantitative RT-PCR (qRT-PCR) Protocol[7][9][12]

• Treat cells with inhibitors as described for the Western blot protocol.

• Isolate total RNA from the cells using a commercial RNA extraction kit.

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Perform qPCR using SYBR Green master mix and primers for target genes (e.g., LDHA, SLC16A1, HIF1A, and a housekeeping gene like GAPDH or ACTB).

• Run the reaction on a real-time PCR system with a standard thermal cycling protocol.

• Analyze the data using the ΔΔCt method to determine the relative gene expression.

Expected Outcomes

• In NTC cells: The cell-permeable inhibitor FX-11 is expected to decrease lactate production and cell viability. The cell-impermeable inhibitor AZ-33 should have minimal effect, as LDHA's primary function is intracellular.

• In MCT1-KO cells: These cells will have impaired lactate export. Treatment with FX-11 will lead to a significant intracellular accumulation of lactate and likely enhanced cytotoxicity. AZ-33 is still expected to have a negligible effect, confirming its inability to enter the cell. This experimental setup allows for the specific study of intracellular LDHA function without the confounding factor of lactate export.

• Western Blot and qRT-PCR: Inhibition of intracellular LDHA with FX-11 may lead to feedback regulation of glycolytic enzymes and stress response genes. For example, a decrease in LDHA activity could lead to an accumulation of pyruvate, potentially shunting it into the TCA cycle and increasing oxidative stress. This might be reflected by changes in HIF-1α protein stability or the expression of related genes.

Conclusion

This application note provides a framework for using the LDHA inhibitor AZ-33 in conjunction with CRISPR-edited cell lines to dissect the metabolic roles of lactate dehydrogenase. By leveraging the cell-impermeable nature of AZ-33 and comparing its effects to the cell-permeable inhibitor FX-11 in a lactate transport-deficient cell line, researchers can specifically investigate the consequences of inhibiting intracellular versus extracellular LDHA activity. These studies will provide valuable insights into the metabolic vulnerabilities of cancer cells and aid in the development of novel therapeutic strategies.

References

• 1. FX11 INHIBITS AEROBIC GLYCOLYSIS AND GROWTH OF NEUROBLASTOMA CELLS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. Cell Active Hydroxylactam Inhibitors of Human Lactate Dehydrogenase with Oral Bioavailability in Mice: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 5. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. Lactate dehydrogenase A: A key player in carcinogenesis and potential target in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biochemistry, Lactate Dehydrogenase - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Lactate dehydrogenase - Wikipedia [en.wikipedia.org]
• 11. LDHA lactate dehydrogenase A [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 12. LDHA Suppression Altering Metabolism Inhibits Tumor Progress by an Organic Arsenical - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The metabolic role of lactate dehydrogenase in the growth of diffuse large B cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. selleckchem.com [selleckchem.com]
• 16. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 17. immune-system-research.com [immune-system-research.com]
• 18. Lactate dehydrogenase A subunit messenger RNA stability is synergistically regulated via the protein kinase A and C signal transduction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Natural compounds as lactate dehydrogenase inhibitors: potential therapeutics for lactate dehydrogenase inhibitors-related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Application Note: Metabolomics Analysis of Cells Treated with AZ-33

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ-33 is a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA), a critical enzyme in anaerobic glycolysis.[1][2] LDHA catalyzes the conversion of pyruvate (B1213749) to lactate, a hallmark of the Warburg effect observed in many cancer cells. By inhibiting LDHA, AZ-33 is expected to disrupt the metabolic balance of cancer cells, leading to decreased lactate production, a buildup of glycolytic intermediates, and a potential shift towards oxidative phosphorylation. This application note provides a comprehensive protocol for the analysis of metabolic changes in cells treated with AZ-33 using mass spectrometry-based metabolomics.

A significant consideration for cellular assays with AZ-33 is its reported cell impermeability.[2] This protocol will address this challenge by suggesting potential strategies to facilitate its cellular uptake, such as the use of a cell-permeable analog or a suitable delivery vehicle. The methodologies described herein are designed to enable researchers to elucidate the metabolic consequences of LDHA inhibition and to identify potential biomarkers of drug response.

Expected Metabolomic Changes Upon AZ-33 Treatment

Based on the known function of LDHA, treatment of cancer cells with an effective dose of a cell-permeable AZ-33 is anticipated to induce the following metabolic alterations:

• Glycolysis: A significant decrease in intracellular and extracellular lactate levels is the most direct and expected consequence of LDHA inhibition. This will likely be accompanied by an accumulation of pyruvate and other upstream glycolytic intermediates such as glucose-6-phosphate, fructose-6-phosphate, and phosphoenolpyruvate.

• Tricarboxylic Acid (TCA) Cycle: With the conversion of pyruvate to lactate blocked, an increased flux of pyruvate into the mitochondria to fuel the TCA cycle is expected. This may lead to elevated levels of TCA cycle intermediates like citrate, succinate, and malate.

• Pentose Phosphate Pathway (PPP): The accumulation of glycolytic intermediates may drive an increased flux through the PPP, leading to higher levels of PPP metabolites such as ribose-5-phosphate, which is crucial for nucleotide biosynthesis.

• Redox Balance: LDHA is essential for regenerating NAD+ from NADH. Its inhibition is expected to increase the NADH/NAD+ ratio, potentially leading to reductive stress.

• Amino Acid Metabolism: Changes in the TCA cycle and glycolysis can impact the biosynthesis and degradation of various amino acids that are interconnected with these central carbon metabolism pathways.

Quantitative Data Summary

The following table summarizes hypothetical quantitative changes in key metabolites in cancer cells treated with a cell-permeable AZ-33 analog (10 µM for 24 hours) compared to a vehicle control. Data is presented as fold change.

Metabolic Pathway	Metabolite	Fold Change (AZ-33 vs. Vehicle)
Glycolysis	Glucose-6-phosphate	1.8
Fructose-6-phosphate	1.6
Phosphoenolpyruvate	2.5
Pyruvate	3.0
Lactate	0.2
TCA Cycle	Citrate	1.5
Succinate	1.3
Malate	1.4
Pentose Phosphate Pathway	Ribose-5-phosphate	1.7
Redox Cofactors	NADH/NAD+ Ratio	2.1

Experimental Protocols

Cell Culture and AZ-33 Treatment

Note on AZ-33 Cell Permeability: As AZ-33 is reported to be cell-impermeable, researchers should consider the following approaches:

• Use of a cell-permeable analog: If available, a structurally related analog of AZ-33 with improved cell permeability should be used.

• Permeabilization: A mild cell permeabilization protocol using agents like digitonin (B1670571) could be employed, although this may affect cell physiology.

• Delivery Vehicle: Encapsulation of AZ-33 in liposomes or nanoparticles could facilitate its cellular uptake.

Protocol:

• Cell Line Selection: Choose a cancer cell line known to exhibit high rates of glycolysis (e.g., HeLa, PANC-1, or A549).

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment. Culture cells in a suitable medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• AZ-33 Preparation: Prepare a 10 mM stock solution of the cell-permeable AZ-33 analog in dimethyl sulfoxide (B87167) (DMSO).

• Treatment: Once cells reach the desired confluency, replace the culture medium with fresh medium containing the desired concentration of the AZ-33 analog (e.g., 1-10 µM). A vehicle control (DMSO) at the same final concentration should be run in parallel. For each condition (vehicle and AZ-33 treated), prepare at least five biological replicates.

• Incubation: Incubate the cells for a predetermined time (e.g., 24 hours).

Metabolite Extraction

This protocol is designed for rapid quenching of metabolic activity and efficient extraction of a broad range of polar metabolites.

• Quenching: After the treatment period, place the 6-well plates on ice. Aspirate the medium and quickly wash the cells once with 1 mL of ice-cold phosphate-buffered saline (PBS).

• Metabolite Extraction: Immediately add 1 mL of ice-cold 80% methanol (B129727) (v/v in water) to each well.

• Cell Lysis and Collection: Scrape the cells in the methanol solution and transfer the cell lysate to a pre-chilled 1.5 mL microcentrifuge tube.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Transfer the supernatant, which contains the extracted metabolites, to a new pre-chilled microcentrifuge tube.

• Storage: Store the metabolite extracts at -80°C until LC-MS analysis.

LC-MS Based Metabolomics Analysis

A general guideline for a reversed-phase liquid chromatography-mass spectrometry (RPLC-MS) method is provided below. The exact parameters should be optimized for the specific instrument and metabolites of interest.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from 5% to 95% B over a period of 15-20 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes to cover a wider range of metabolites.

  • Data Acquisition: Full scan mode from m/z 70 to 1000.

Data Analysis

• Data Preprocessing: Raw data should be processed using software such as XCMS or MZmine for peak picking, alignment, and integration.

• Metabolite Identification: Metabolites can be identified by comparing their accurate mass and retention times to a library of standards or by searching online databases like the Human Metabolome Database (HMDB).

• Statistical Analysis: Perform univariate and multivariate statistical analyses (e.g., t-test, volcano plot, PCA, PLS-DA) to identify metabolites that are significantly different between the AZ-33 treated and control groups.

Visualizations

Caption: AZ-33 inhibits LDHA, blocking the conversion of pyruvate to lactate.

Caption: Experimental workflow for metabolomics analysis.

References

• 1. Prodrug Approach as a Strategy to Enhance Drug Permeability | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting AZ-33 solubility issues in DMSO

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting solubility issues with AZ-33 in DMSO.

Frequently Asked Questions (FAQs)

Q1: My AZ-33 powder is not fully dissolving in DMSO. What could be the problem?

A1: Several factors can influence the dissolution of AZ-33 in DMSO:

• Compound Purity: Ensure you are using a high-purity grade of AZ-33, as impurities can affect solubility.

• DMSO Quality: Use anhydrous, high-purity DMSO. DMSO is highly hygroscopic, and absorbed water can significantly decrease the solubility of many organic compounds.[1][2]

• Temperature: Solubility can be temperature-dependent. Gentle warming to 37°C and vortexing or sonication can aid in dissolving AZ-33.[1] However, avoid excessive heat, which could degrade the compound.

• Concentration: You may be attempting to prepare a solution that is above the solubility limit of AZ-33 in DMSO.[1] The reported solubility of AZ-33 in DMSO is 30 mg/mL.[3]

Q2: I observed precipitation in my AZ-33 DMSO stock solution after storage. What should I do?

A2: Precipitation upon storage, especially after freeze-thaw cycles, is a common issue.[1] To address this, gently warm the solution to 37°C and vortex or sonicate until the precipitate redissolves.[1][2] Before use, always visually inspect the solution to ensure it is clear. To prevent this, aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.[1]

Q3: My AZ-33 dissolves in DMSO, but precipitates when I dilute it into my aqueous cell culture medium. How can I prevent this?

A3: This phenomenon, often called "crashing out," occurs because AZ-33 is poorly soluble in aqueous solutions.[4] To mitigate this:

• Perform Serial Dilutions in DMSO First: Before the final dilution into your aqueous medium, perform intermediate dilutions of your concentrated stock in pure DMSO.[2]

• Gradual Dilution: Add the final DMSO stock solution to your pre-warmed (37°C) aqueous medium dropwise while gently vortexing.[4]

• Lower Final Concentration: The final concentration of AZ-33 in the medium may be exceeding its aqueous solubility limit. Consider lowering the final working concentration.

• Control Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture medium below 0.5%, and ideally below 0.1%, to minimize both compound precipitation and cellular toxicity.[4]

Q4: What is the target of AZ-33 and why is that relevant for my experiments?

A4: AZ-33 is an inhibitor of lactate (B86563) dehydrogenase A (LDHA), with an IC50 of 0.5 µM.[3] LDHA is a key enzyme in the glycolytic pathway, responsible for converting pyruvate (B1213749) to lactate, a process that is often upregulated in cancer cells (the Warburg effect).[5] Understanding the target and its signaling pathway is crucial for designing your experiments and interpreting the results.

Data Summary

Table 1: Solubility Profile of AZ-33

Solvent	Concentration	Temperature	Appearance
DMSO	30 mg/mL	25°C	Clear Solution
DMSO	>30 mg/mL	25°C	Suspension
Ethanol	2 mg/mL	25°C	Clear Solution
PBS (pH 7.2)	<0.1 mg/mL	25°C	Slight Solubility/Suspension

This table contains both reported[3] and illustrative data.

Experimental Protocols

Protocol 1: Preparation of a 10 mM AZ-33 Stock Solution in DMSO

Materials:

• AZ-33 powder (MW: 497.6 g/mol )

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath or sonicator

Procedure:

• Calculation: To prepare a 10 mM solution, you will need 4.976 mg of AZ-33 per 1 mL of DMSO.

• Weighing: Carefully weigh out the required amount of AZ-33 powder and place it into a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of high-purity DMSO to the tube.

• Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.[1]

• Warming/Sonication (if necessary): If the compound does not fully dissolve, warm the tube in a 37°C water bath for 5-10 minutes and vortex again.[1][2] Alternatively, sonicate the tube for 5-10 minutes.[1]

• Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1]

Protocol 2: Dilution of AZ-33 into Aqueous Medium for Cell-Based Assays

Materials:

• 10 mM AZ-33 in DMSO stock solution

• Pre-warmed (37°C) cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Intermediate Dilution (Recommended): Prepare an intermediate dilution of your AZ-33 stock solution in pure DMSO. For example, to achieve a final concentration of 10 µM in your assay with a 1:1000 dilution, you would first dilute your 10 mM stock to 1 mM in DMSO.

• Final Dilution: While gently vortexing the pre-warmed cell culture medium, add the appropriate volume of the AZ-33 DMSO stock (or intermediate dilution) dropwise. For a 1:1000 dilution, add 1 µL of a 1 mM stock to 1 mL of medium to get a final concentration of 1 µM with 0.1% DMSO.

• Final Inspection: After dilution, visually inspect the medium for any signs of precipitation. If the solution is clear, it is ready to be added to your cells.[4]

• Control: Always prepare a vehicle control using the same final concentration of DMSO in your medium.

Visual Guides

Caption: A workflow for troubleshooting AZ-33 dissolution in DMSO.

Caption: The inhibitory effect of AZ-33 on the LDHA signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Lactate dehydrogenase A: A key player in carcinogenesis and potential target in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. What are LDHA inhibitors and how do they work? [synapse.patsnap.com]

Technical Support Center: Optimizing AZ-33 Concentration for Effective LDHA Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing AZ-33, a selective inhibitor of Lactate (B86563) Dehydrogenase A (LDHA). The following resources are designed to address common challenges and provide clear protocols for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is AZ-33 and what is its primary mechanism of action?

A1: AZ-33 is a potent and selective small molecule inhibitor of Lactate Dehydrogenase A (LDHA).[1][2][3][4] LDHA is a key enzyme in the glycolytic pathway, responsible for the conversion of pyruvate (B1213749) to lactate, a process crucial for maintaining high rates of glycolysis in many cancer cells (the Warburg effect).[5] By inhibiting LDHA, AZ-33 disrupts this metabolic process, leading to a decrease in lactate production and potential therapeutic effects in cancer and other diseases characterized by elevated glycolysis.[5][6] The mechanism of LDHA inhibition by compounds like AZ-33 typically involves binding to the enzyme's active site, preventing the binding of its natural substrates.[5]

Q2: What are the key potency and selectivity values for AZ-33?

A2: AZ-33 exhibits high potency for LDHA with a reported half-maximal inhibitory concentration (IC50) of 0.5 µM in cell-free enzymatic assays.[1][2][4][7] It also demonstrates selectivity for LDHA over the related isoform, Lactate Dehydrogenase B (LDHB).[7]

Q3: Is AZ-33 suitable for cell-based assays?

A3: AZ-33 has been reported to have poor cell permeability.[1][7] This means it does not efficiently cross the cell membrane to reach its intracellular target, LDHA. Consequently, high concentrations may be required to observe a cellular effect, which can lead to off-target effects or misleading results. It is crucial to be cautious when interpreting data from cell-based assays using AZ-33. For troubleshooting guidance, please refer to the "Troubleshooting Guide: Cell-Based Assays".

Q4: How should I prepare and store AZ-33 stock solutions?

A4: AZ-33 is typically soluble in organic solvents such as Dimethyl Sulfoxide (DMSO).[2][4] For long-term storage, it is recommended to prepare a high-concentration stock solution in DMSO (e.g., 10 mM), aliquot it into single-use volumes to avoid repeated freeze-thaw cycles, and store at -20°C or -80°C.[1] When preparing working solutions, dilute the stock in the appropriate assay buffer. Ensure the final DMSO concentration in your experiment is low (typically ≤ 0.5%) to avoid solvent-induced toxicity or artifacts.

Quantitative Data Summary

Parameter	Value	Notes
Target	Lactate Dehydrogenase A (LDHA)
IC50 (LDHA)	0.5 µM	In cell-free enzymatic assays.[1][2][4][7]
Selectivity	Selective for LDHA over LDHB.[7]
Cell Permeability	Poor	Limited ability to cross the cell membrane.[1][7]
Solubility	Soluble in DMSO.[2][4]	Insoluble in water.

Visualized Signaling Pathway and Workflows

Caption: The role of LDHA in converting pyruvate to lactate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. What are LDHA inhibitors and how do they work? [synapse.patsnap.com]
• 6. youtube.com [youtube.com]
• 7. AZ-33, 1MG | Labscoop [labscoop.com]

How to prevent AZ-33 degradation in solution

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the handling and stability of the novel inhibitor, AZ-33. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and reproducibility of your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the handling and use of AZ-33 in solution.

Issue	Possible Cause	Recommended Action
Precipitation observed in AZ-33 stock solution upon storage.	The storage temperature is too high, leading to decreased solubility or solvent evaporation.	Store the stock solution at -80°C for long-term storage and -20°C for short-term storage. Ensure the vial is tightly sealed to prevent solvent evaporation.
The concentration of the stock solution is too high.	Prepare a new stock solution at a lower concentration. Refer to the solubility data in Table 1.
AZ-33 solution appears cloudy or has changed color.	This may indicate chemical degradation or contamination.	Discard the solution and prepare a fresh one from a new vial of solid AZ-33. Review handling procedures to minimize exposure to light and air.
Incompatibility with the solvent or storage container.	Ensure you are using a recommended solvent (e.g., DMSO). Use low-protein-binding polypropylene (B1209903) tubes for storage to minimize adsorption to the container walls.
Inconsistent or lower-than-expected activity in biological assays.	Degradation of AZ-33 in the aqueous assay buffer.	Perform a time-course experiment to assess the stability of AZ-33 in your specific assay medium at the experimental temperature (e.g., 37°C).[1] Consider preparing fresh dilutions of AZ-33 immediately before each experiment.
Repeated freeze-thaw cycles of the stock solution.	Aliquot the stock solution into smaller, single-use volumes to avoid multiple freeze-thaw cycles.[1]
Unexpected peaks appear in HPLC analysis of the AZ-33 solution.	This is a strong indicator of degradation.	Characterize the degradation products using techniques like HPLC-MS.[2] Adjust solution preparation and storage conditions (e.g., pH, temperature, light exposure) to minimize degradation.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving AZ-33?

A1: For preparing stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent due to its high solubilizing capacity for many organic molecules. For aqueous working solutions, it is crucial to minimize the final DMSO concentration, typically keeping it below 0.5%, as higher concentrations can be cytotoxic or cause off-target effects.[5] Always include a vehicle control with the same final DMSO concentration in your experiments.[5]

Q2: What are the optimal storage conditions for AZ-33 solutions?

A2: Proper storage is critical for maintaining the stability of AZ-33.

Solution Type	Storage Temperature	Recommended Duration	Key Considerations
Solid Compound	-20°C or below	Up to 1 year	Store in a desiccator to protect from moisture.
DMSO Stock Solution (e.g., 10 mM)	-20°C (short-term) or -80°C (long-term)	1-3 months at -20°C; up to 6 months at -80°C	Aliquot into single-use vials to avoid repeated freeze-thaw cycles. Protect from light.
Aqueous Working Dilutions	2-8°C	Prepare fresh for each experiment	The stability of AZ-33 in aqueous buffers can be limited. Avoid storing aqueous dilutions for extended periods.

Q3: How can I assess the stability of AZ-33 in my specific experimental conditions?

A3: To determine the stability of AZ-33 in your assay medium, you can perform a time-course experiment.[1] Incubate a solution of AZ-33 in your medium at the experimental temperature (e.g., 37°C) and collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours). Analyze the concentration of the parent compound at each time point using a validated analytical method like HPLC-UV or HPLC-MS.[2]

Q4: What factors can lead to the degradation of AZ-33 in solution?

A4: Several factors can influence the stability of small molecules like AZ-33 in solution. These include:

• pH: The stability of compounds can be pH-dependent.[3] It is advisable to maintain a stable pH in your solutions.

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation.[3][6]

• Light: Exposure to light, especially UV light, can cause photodegradation of sensitive compounds.[4][6] Store solutions in amber vials or protect them from light.

• Oxidation: Dissolved oxygen can lead to oxidative degradation.[4] While often a smaller concern for many compounds, it can be a factor.

• Hydrolysis: In aqueous solutions, compounds can undergo hydrolysis. The rate of hydrolysis is often influenced by pH and temperature.[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of AZ-33 in DMSO

Objective: To prepare a stable, high-concentration stock solution of AZ-33 for subsequent dilution.

Materials:

• AZ-33 (solid form)

• Anhydrous DMSO (high purity)

• Sterile, low-protein-binding polypropylene microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Allow the vial of solid AZ-33 to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of AZ-33 powder using a calibrated analytical balance in a chemical fume hood.

• Calculate the volume of DMSO required to achieve a 10 mM concentration. (e.g., for 1 mg of AZ-33 with a molecular weight of 500 g/mol , you would need 200 µL of DMSO).

• Add the calculated volume of anhydrous DMSO to the vial containing the AZ-33 powder.

• Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath may be used if necessary, but avoid excessive heat.

• Aliquot the 10 mM stock solution into single-use volumes in sterile, low-protein-binding polypropylene tubes.

• Label the aliquots clearly with the compound name, concentration, date, and solvent.

• Store the aliquots at -80°C for long-term storage.

Protocol 2: Monitoring the Stability of AZ-33 in Aqueous Buffer using HPLC

Objective: To assess the degradation of AZ-33 in a specific aqueous buffer over time.

Materials:

• 10 mM AZ-33 in DMSO stock solution

• Experimental aqueous buffer (e.g., PBS, pH 7.4)

• Incubator or water bath set to the desired temperature (e.g., 37°C)

• HPLC system with a UV or MS detector

• C18 reverse-phase HPLC column

• Acetonitrile (ACN) with 0.1% formic acid (Mobile Phase B)

• Water with 0.1% formic acid (Mobile Phase A)

• HPLC vials

Procedure:

• Prepare a working solution of AZ-33 in the experimental buffer at the final desired concentration (e.g., 10 µM). Ensure the final DMSO concentration is consistent with your experimental conditions (e.g., <0.5%).

• Immediately after preparation (t=0), take an aliquot of the solution, and transfer it to an HPLC vial for analysis. This will serve as your baseline measurement.

• Incubate the remaining solution at the desired temperature (e.g., 37°C).

• Collect aliquots at subsequent time points (e.g., 1, 2, 4, 8, and 24 hours), transferring them to HPLC vials.

• Analyze all samples by HPLC. A typical method would involve a C18 column and a gradient elution from 5% to 95% Mobile Phase B over several minutes.[1]

• Monitor the peak area of the parent AZ-33 compound at each time point.

• Calculate the percentage of AZ-33 remaining at each time point relative to the t=0 sample.

• Plot the percentage of AZ-33 remaining versus time to visualize the degradation profile.

Visualizations

Caption: Hypothetical signaling pathway showing AZ-33 inhibiting Kinase B.

Caption: Workflow for assessing the stability of AZ-33 in aqueous solution.

Caption: Troubleshooting flowchart for inconsistent AZ-33 assay results.

References

• 1. benchchem.com [benchchem.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Factors affecting stability of drugs | PPTX [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. qbdgroup.com [qbdgroup.com]

Technical Support Center: Mitigating Off-Target Effects of AZ-33

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying, understanding, and mitigating the off-target effects of the selective kinase inhibitor, AZ-33.

Troubleshooting Guides

This section offers step-by-step solutions to common problems encountered during experiments with AZ-33 that may be indicative of off-target activity.

Issue 1: Inconsistent Phenotypic Readouts

Question: I am observing a different cellular phenotype than expected based on the known function of the primary target of AZ-33, Kinase X. What could be the cause?

Answer: This discrepancy may arise from AZ-33 engaging with unintended targets. To investigate this, a systematic approach is recommended.

Experimental Workflow: Investigating Phenotypic Discrepancies

Caption: Workflow for Investigating Unexpected Phenotypes with AZ-33.

Detailed Methodologies:

• Kinase Panel Screen: An in vitro assay where AZ-33 is tested against a large panel of purified kinases (e.g., >400) at a fixed concentration (e.g., 1 µM). The percentage of inhibition for each kinase is determined. Hits are typically defined as kinases inhibited by >50%.

• Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in intact cells. Cells are treated with AZ-33 or a vehicle control, heated to various temperatures, and then lysed. The soluble fraction is analyzed by Western blot for the presence of the target protein. Ligand binding stabilizes the protein, resulting in a higher melting temperature.

Issue 2: Lack of a Dose-Response Relationship

Question: I'm not seeing a clear dose-response curve with AZ-33 for my phenotype of interest. Why might this be?

Answer: A flat or unusual dose-response curve can indicate that the observed effect is due to an off-target with a different potency than the primary target.

Troubleshooting Steps:

• Perform a wide dose-response experiment: Test AZ-33 over a broad concentration range (e.g., 1 nM to 100 µM).

• Compare with known potency: Correlate the effective concentration range with the known IC50 values for the primary target and potential off-targets (see data table below).

• Use a structurally distinct inhibitor: If available, use another inhibitor of Kinase X with a different chemical scaffold. If the phenotype is not replicated, it strongly suggests an off-target effect of AZ-33.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of AZ-33 and its known off-targets?

AZ-33 is a potent inhibitor of Kinase X . However, in vitro and cellular profiling have identified several off-targets, most notably Kinase Y and Kinase Z .

Data Summary: AZ-33 Kinase Selectivity

Target	IC50 (nM)	Assay Type	Notes
Kinase X	15	In Vitro Kinase Assay	Primary Target
Kinase Y	85	In Vitro Kinase Assay	Structurally related to Kinase X
Kinase Z	250	In Vitro Kinase Assay	Unrelated kinase family
Protein A	>10,000	Binding Assay	Non-kinase off-target (negligible)

Q2: How do the off-target activities of AZ-33 impact cellular signaling?

The off-target inhibition of Kinase Y and Kinase Z can lead to confounding effects as they participate in distinct signaling pathways.

Signaling Pathway Diagram: On-Target vs. Off-Target Effects of AZ-33

Caption: AZ-33's on-target and off-target signaling pathways.

Q3: What are the recommended control experiments when using AZ-33?

To ensure the observed effects are due to the inhibition of Kinase X, the following controls are essential:

• Use a structurally unrelated Kinase X inhibitor: This helps to confirm that the phenotype is not an artifact of the AZ-33 chemical scaffold.

• Perform a rescue experiment: If possible, introduce a mutant version of Kinase X that is resistant to AZ-33. If the phenotype is rescued, it provides strong evidence for on-target activity.

• siRNA/CRISPR knockdown of Kinase X: Compare the phenotype from genetic knockdown of Kinase X to that of AZ-33 treatment.

Logical Flow: Interpreting Control Experiment Outcomes

Caption: Decision tree for interpreting control experiment results.

Technical Support Center: Improving the Bioavailability of AZ-33

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with improving the in vivo bioavailability of the investigational compound AZ-33.

Frequently Asked Questions (FAQs)

Q1: What are the likely reasons for the poor bioavailability of AZ-33? A1: Poor oral bioavailability for a compound like AZ-33 is often multifactorial. The primary reasons typically fall into one or more of the following categories:

• Low Aqueous Solubility : The compound may not dissolve sufficiently in gastrointestinal fluids to be absorbed. For a drug to be absorbed, it must be in a dissolved state at the site of absorption.[1][2]

• Poor Permeability : The compound may not efficiently cross the intestinal membrane to enter the bloodstream.[3]

• Extensive First-Pass Metabolism : The compound may be heavily metabolized in the intestinal wall or the liver before it reaches systemic circulation, reducing the amount of active drug available.[4][5]

• Efflux by Transporters : The compound might be actively pumped back into the intestinal lumen by efflux transporters like P-glycoprotein.[1][5]

Q2: How does the Biopharmaceutics Classification System (BCS) help in understanding AZ-33's bioavailability challenges? A2: The Biopharmaceutics Classification System (BCS) categorizes drugs based on their aqueous solubility and intestinal permeability. Understanding where AZ-33 falls within this system can guide formulation development:

• BCS Class I : High Solubility, High Permeability (Unlikely for AZ-33).

• BCS Class II : Low Solubility, High Permeability. Bioavailability is limited by the dissolution rate. Formulation strategies should focus on enhancing solubility and dissolution.[6]

• BCS Class III : High Solubility, Low Permeability. Bioavailability is limited by the permeation rate. Strategies may include permeation enhancers.

• BCS Class IV : Low Solubility, Low Permeability. This is the most challenging class, requiring strategies that address both solubility and permeability.[6]

Most efforts for a compound like AZ-33, assumed to be poorly soluble, would focus on strategies relevant to BCS Class II or IV.[7]

Q3: What initial steps should I take to diagnose the bioavailability problem with AZ-33? A3: A systematic approach is crucial.

• Confirm Physicochemical Properties : Accurately determine AZ-33's aqueous solubility and logP (lipophilicity).

• Conduct an Intravenous (IV) Dosing Study : A parallel IV dosing group allows for the determination of absolute bioavailability (F%). This helps distinguish between poor absorption and high first-pass metabolism.[5][8]

• In Vitro Permeability Assay : Use a model like Caco-2 cells to assess the intrinsic permeability of AZ-33 and determine if it is a substrate for efflux transporters.[5]

Troubleshooting Guides

Issue 1: High Variability in Plasma Concentrations Following Oral Administration

Question: We are observing significant inter-animal variability in the plasma concentrations of AZ-33 in our studies. What are the potential causes and solutions?

Answer: High variability is a common challenge for poorly soluble compounds.[9] The causes can be both physiological and formulation-related.

Potential Cause	Troubleshooting Steps
Inconsistent Dosing Technique	Ensure a standardized and consistent oral gavage technique. Verify dose volume and concentration for each animal and confirm correct placement of the gavage needle.[5]
Formulation Inhomogeneity	For suspensions, ensure the formulation is uniform and the compound does not settle. Use a suspending agent (e.g., methylcellulose) and continuously stir the suspension during dosing.[1]
Food Effects	The presence or absence of food can significantly alter gastric emptying and GI fluid composition, impacting dissolution.[9] Standardize feeding conditions by implementing a consistent fasting period (e.g., 12-16 hours) before dosing, with free access to water.[5][9]
Variable GI Motility	The rate at which substances move through the GI tract can differ between animals, affecting the time available for absorption.[9] While difficult to control, standardizing fasting and acclimatization periods can help minimize this.

Issue 2: Consistently Low Plasma Exposure (Low Cmax and AUC)

Question: Our results consistently show very low plasma concentrations of AZ-33, even at high doses. How can we improve exposure?

Answer: Consistently low exposure points to a fundamental issue with the drug's solubility, permeability, or metabolism.[8] The primary approach to address this is through formulation enhancement.

Potential Cause	Troubleshooting / Formulation Strategy
Poor Solubility & Dissolution	The formulation is likely failing to get enough AZ-33 into solution in the GI tract. The goal is to increase the dissolution rate and maintain a solubilized state.[5] Primary Solution: Implement advanced formulation strategies (see table below).
Poor Permeability / High Efflux	If formulation optimization does not yield sufficient exposure, AZ-33 may have poor membrane permeability or be a substrate for efflux transporters.[5] This can be investigated using in vitro models like Caco-2 cells.[5]
Extensive First-Pass Metabolism	This is an intrinsic property of the drug.[5] To quantify its impact, a parallel intravenous (IV) dosing group is required to determine the absolute bioavailability.[5]

Formulation Strategies to Enhance AZ-33 Bioavailability

Improving the formulation is the most effective strategy for overcoming the challenges of a poorly soluble compound like AZ-33. Below is a summary of common approaches and hypothetical pharmacokinetic data in rats to illustrate their potential impact.

Table 1: Comparison of Formulation Strategies for AZ-33

(Hypothetical data following a 10 mg/kg oral dose in Sprague-Dawley rats; n=6 per group; data are mean ± SD)

Formulation Strategy	Description	Cmax (ng/mL)	Tmax (hr)	AUC₀₋₂₄ (ng·hr/mL)	Relative Bioavailability (%)
Aqueous Suspension	Simple suspension in 0.5% methylcellulose. Baseline for comparison.	45 ± 15	4.0	250 ± 90	100% (Reference)
Micronization	Particle size is reduced to the micron range (1-10 µm) to increase surface area and dissolution rate.[10]	110 ± 30	2.0	750 ± 210	300%
Amorphous Solid Dispersion	The crystalline drug is dispersed in a polymer matrix in an amorphous state, which has higher solubility.[7]	250 ± 65	1.5	1800 ± 450	720%
SEDDS	A mixture of oils, surfactants, and co-solvents that forms a fine oil-in-water emulsion in the GI tract, presenting the drug in a solubilized form.[7][9]	420 ± 90	1.0	3100 ± 620	1240%

Visualizations

Caption: Troubleshooting decision tree for poor bioavailability.

Caption: Experimental workflow for an in vivo bioavailability study.

Caption: Interplay of bioavailability challenges and solutions.

Experimental Protocols

Protocol: Oral Bioavailability Assessment of AZ-33 Formulations in Rats

This protocol outlines a typical study to compare the oral bioavailability of different AZ-33 formulations.

1. Animal Model

• Species : Male Sprague-Dawley rats.[9]

• Weight : 250-300g.

• Housing : Standard conditions with a 12-hour light/dark cycle.

• Acclimatization : Acclimatize animals to the facility for at least 3 days prior to the study.[9]

2. Animal Preparation

• Fast animals overnight (approximately 12-16 hours) before dosing.[9]

• Ensure free access to water at all times.

• Weigh each animal immediately before dosing to calculate the exact dose volume.[9]

3. Formulation Preparation

• Prepare all formulations (e.g., aqueous suspension, solid dispersion, SEDDS) on the day of dosing.[9]

• Ensure the formulation is homogeneous and the concentration of AZ-33 is verified.

• For suspensions, stir continuously before and during dose administration to maintain homogeneity.[1]

4. Dosing

• Route : Oral gavage (PO).[8]

• Dose : Administer a single dose of 10 mg/kg.

• Dose Volume : Typically 5-10 mL/kg.

• IV Reference Group : For determining absolute bioavailability, a separate group should receive a 1-2 mg/kg dose of AZ-33 dissolved in a suitable vehicle via tail vein injection.[5]

5. Blood Sampling

• Schedule : Collect serial blood samples (approx. 0.25 mL) from the tail vein or other appropriate site at pre-dose (0) and at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Collection : Collect samples into tubes containing an anticoagulant (e.g., K2-EDTA).

• Handling : Keep the samples on ice until centrifugation.[9]

6. Plasma Preparation

• Centrifuge blood samples at approximately 2000 x g for 10 minutes at 4°C to separate plasma.[9]

• Transfer the plasma supernatant to clean, labeled tubes.

• Store plasma samples at -80°C until analysis.[9]

7. Bioanalysis

• Analyze the concentration of AZ-33 in the plasma samples using a validated analytical method, such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[9]

8. Pharmacokinetic Analysis

• Use non-compartmental analysis to calculate key pharmacokinetic parameters from the plasma concentration-time data, including Cmax (peak concentration), Tmax (time to peak concentration), and AUC (area under the curve).

• Calculate absolute bioavailability (F%) using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. pharmtech.com [pharmtech.com]
• 3. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism. | Semantic Scholar [semanticscholar.org]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. benchchem.com [benchchem.com]
• 6. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. scispace.com [scispace.com]

Refining AZ-33 treatment duration for long-term studies

AZ-33 Technical Support Center

Welcome to the technical resource center for AZ-33. This guide is designed to assist researchers, scientists, and drug development professionals in refining the treatment duration of AZ-33 for long-term studies. Below you will find frequently asked questions, troubleshooting guides, and detailed protocols to support your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for AZ-33?

A1: AZ-33 is a potent and selective small molecule inhibitor of the TYRO3/AXL/MER (TAM) family of receptor tyrosine kinases, with highest affinity for AXL. By binding to the ATP-binding pocket of the AXL kinase domain, AZ-33 blocks its phosphorylation and subsequent activation of downstream pro-oncogenic signaling pathways, including the PI3K/AKT and MAPK/ERK pathways. This inhibition leads to decreased cell proliferation, survival, and migration in AXL-dependent tumor models.

Caption: AZ-33 inhibits the AXL signaling pathway.

Q2: What is the recommended starting dose and duration for in vivo studies with AZ-33?

A2: For initial long-term efficacy studies in well-tolerated mouse xenograft models (e.g., NCI-H1299), we recommend a starting dose of 25 mg/kg, administered once daily (QD) via oral gavage. A typical study duration to observe significant tumor growth inhibition is 21-28 days. However, this should be optimized based on the specific tumor model and tolerability. Refer to the data tables below for more details.

Q3: How should I monitor for potential toxicity during long-term AZ-33 treatment?

A3: Long-term administration of AZ-33 is generally well-tolerated at efficacious doses. However, we recommend monitoring animals daily for clinical signs of distress, including significant weight loss (>15%), lethargy, or ruffled fur. Body weight should be recorded at least twice weekly. For studies exceeding 4 weeks, periodic complete blood counts (CBC) and serum chemistry panels are advised to monitor for potential hematological or organ-related toxicities.

Q4: My cells in culture are showing reduced sensitivity to AZ-33 after prolonged exposure. What are the next steps?

A4: Acquired resistance to targeted therapies like AZ-33 can occur. Potential mechanisms include upregulation of bypass signaling pathways or mutations in the AXL kinase domain. We recommend performing RNA sequencing to identify upregulated genes or whole-exome sequencing to detect potential mutations in resistant clones compared to the parental cell line. Additionally, exploring combination therapies to target potential bypass pathways may be a viable strategy.

Troubleshooting Guides

Problem: High variability in tumor growth inhibition in my mouse xenograft study.

This issue can arise from multiple factors. Follow this decision tree to diagnose the potential cause.

AZ-33 Technical Support Center: Optimizing Experimental Controls

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using AZ-33, a hypothetical mTORC1 inhibitor. The information is designed to assist in the optimization of experimental controls and to address common issues encountered during studies with this compound.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for AZ-33?

A1: AZ-33 is a selective, allosteric inhibitor of mTORC1. It binds to the FKBP12 protein, and this complex then interacts with the FRB domain of mTOR, preventing mTORC1 from phosphorylating its downstream targets, such as S6 Kinase 1 (S6K1) and 4E-binding protein 1 (4E-BP1).[1][2] This inhibition leads to a decrease in protein synthesis and cell proliferation.[3]

Q2: I am not observing the expected decrease in cell viability after AZ-33 treatment. What are the potential reasons?

A2: Several factors could contribute to a lack of efficacy with AZ-33:

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivity to mTORC1 inhibitors.[4] This can be due to the baseline activity of the PI3K/Akt/mTOR pathway or the presence of resistance mechanisms.

• Drug Concentration and Treatment Duration: The inhibition of mTORC1 substrates can be dose-dependent. While lower concentrations might be sufficient to inhibit S6K1 phosphorylation, higher concentrations may be needed to see a significant effect on 4E-BP1 phosphorylation and, consequently, cell viability.[4] The duration of treatment is also a critical factor.

• Feedback Loop Activation: Inhibition of mTORC1 can lead to the activation of upstream signaling pathways, such as the PI3K/Akt pathway, which can promote cell survival and counteract the effects of AZ-33.[4][5]

Q3: My Western blot results show an increase in Akt phosphorylation at Ser473 after AZ-33 treatment. Is this an expected result?

A3: Yes, this can be an expected outcome. Inhibition of mTORC1 can disrupt a negative feedback loop involving S6K1 and insulin (B600854) receptor substrate 1 (IRS1).[6] This disruption can lead to increased PI3K signaling and subsequent phosphorylation of Akt at Ser473 by mTORC2.[6][7]

Q4: What are the appropriate positive and negative controls for a cell viability assay with AZ-33?

A4:

• Positive Control: A known inducer of cell death in your specific cell line, such as staurosporine (B1682477) or doxorubicin, can serve as a positive control to ensure the assay is working correctly.

• Negative Control: A vehicle control (e.g., DMSO, the solvent for AZ-33) at the same concentration used for the drug treatment is essential.[4]

• Additional Control: Including another well-characterized mTOR inhibitor, like rapamycin (B549165) or everolimus, can help validate that the observed effects are due to mTORC1 inhibition.[2]

Troubleshooting Guides

Problem 1: High Variability in Cell Viability Assay Results

• Possible Cause: Inconsistent cell seeding density.

• Solution: Ensure a uniform single-cell suspension before seeding. Optimize the cell number to be in the logarithmic growth phase for the duration of the experiment.[8]

• Possible Cause: Edge effects in the multi-well plate.

• Solution: Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media to maintain humidity.

• Possible Cause: Instability of AZ-33.

• Solution: Prepare fresh dilutions of AZ-33 from a stock solution for each experiment. Ensure proper storage of the stock solution as recommended by the manufacturer.[4]

Problem 2: Inconsistent Western Blot Results for Phosphorylated Proteins

• Possible Cause: Suboptimal protein extraction.

• Solution: Use lysis buffers containing phosphatase and protease inhibitors to preserve the phosphorylation status of proteins.[9] Perform all lysis steps on ice.

• Possible Cause: Issues with antibody quality.

• Solution: Use antibodies validated for the specific application (e.g., Western blotting) and species. Follow the manufacturer's recommended antibody dilutions and incubation times.[10]

• Possible Cause: Variability in protein loading.

• Solution: Accurately determine the protein concentration of each lysate using a method like the BCA assay.[4] Normalize protein loading by running a loading control (e.g., β-actin, GAPDH) on the same blot.

Data Presentation

Table 1: Hypothetical IC50 Values of AZ-33 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
MCF-7	Breast Cancer	15
PC-3	Prostate Cancer	50
A549	Lung Cancer	120
U-87 MG	Glioblastoma	85

Table 2: Effect of AZ-33 on mTORC1 Downstream Targets

Treatment	p-S6K1 (Thr389) (% of Control)	p-4E-BP1 (Thr37/46) (% of Control)
Vehicle (DMSO)	100%	100%
AZ-33 (10 nM)	25%	70%
AZ-33 (100 nM)	5%	30%

Experimental Protocols

Cell Viability Assay (Resazurin Reduction Assay)[8]

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of AZ-33 and control compounds for the desired duration (e.g., 72 hours).

• Resazurin (B115843) Addition: Add resazurin solution to each well and incubate for 2-4 hours at 37°C.

• Fluorescence Measurement: Measure the fluorescence at an excitation of 560 nm and an emission of 590 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Western Blotting for mTOR Pathway Proteins[4][11]

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature protein samples and separate them on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against total and phosphorylated forms of mTOR, S6K1, 4E-BP1, and Akt overnight at 4°C.[10][11][12]

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Mandatory Visualizations

Caption: AZ-33 inhibits the mTORC1 signaling pathway.

Caption: Workflow for a cell viability assay.

Caption: Troubleshooting guide for unexpected results.

References

• 1. Recent advances and limitations of mTOR inhibitors in the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. mTOR Inhibitors at a Glance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mTOR Inhibitor Therapy and Metabolic Consequences: Where Do We Stand? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancing mTOR-targeted cancer therapy by preventing mTOR/raptor inhibition-initiated, mTOR/rictor-independent Akt activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Cell Viability Assays for Drug Sensitivity Screens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ccrod.cancer.gov [ccrod.cancer.gov]
• 11. researchgate.net [researchgate.net]
• 12. Phospho-4E-BP1 (Thr37/46) (236B4) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]

Troubleshooting inconsistent results with AZ-33

Technical Support Center: AZ-33

This guide provides troubleshooting for researchers, scientists, and drug development professionals working with AZ-33, a potent and selective inhibitor of Lactate (B86563) Dehydrogenase A (LDHA). Inconsistent results can arise from various factors, including experimental setup and compound handling. This resource aims to address common issues to ensure reliable and reproducible data.

Frequently Asked Questions (FAQs) & Troubleshooting

Why am I seeing high variability in my IC50 values for AZ-33?

High variability in IC50 measurements is a common issue that can obscure the true potency of an inhibitor. The source of this variability often lies in subtle inconsistencies in experimental conditions or reagent handling.

Potential Causes & Troubleshooting Steps:

• Inconsistent Cell Seeding: Uneven cell numbers across wells can significantly alter the inhibitor-to-cell ratio, affecting the apparent potency.

  • Solution: Ensure a homogenous single-cell suspension before seeding. Mix the cell suspension between pipetting steps and use a calibrated multichannel pipette for seeding plates.

• Compound Solubility Issues: AZ-33 has limited aqueous solubility. Precipitation of the compound at higher concentrations can lead to inaccurate dosing and variable results.[1][2]

  • Solution: Prepare fresh serial dilutions for each experiment from a DMSO stock. Visually inspect the highest concentration wells for any signs of precipitation before adding to cells. If precipitation is observed, consider lowering the top concentration.

• Variable Incubation Times: Fluctuations in the duration of compound exposure can lead to inconsistent effects on cell viability or target engagement.

  • Solution: Standardize the incubation time precisely across all plates and experiments. Use a timer and process plates in a consistent order.

AZ-33 shows low potency or no activity in my cell-based assays.

While AZ-33 is a potent inhibitor of the purified LDHA enzyme (IC50 = 0.5 µM), its effectiveness in cellular assays can be limited by its physicochemical properties.[1][2]

Potential Causes & Troubleshooting Steps:

• Low Cell Permeability: The presence of two carboxylic acid groups in AZ-33's structure can limit its ability to cross cell membranes, resulting in low intracellular concentrations.[1]

  • Solution: Consider using a more cell-permeable ester prodrug version if available. Alternatively, evaluate the use of cell lines with higher expression of organic anion transporters which may facilitate uptake.

• Incorrect Assay Endpoint: The chosen assay may not be sensitive to the metabolic effects of LDHA inhibition within the selected timeframe.

  • Solution: Measure a direct downstream marker of LDHA activity, such as cellular lactate production. A significant, dose-dependent reduction in lactate is a key indicator of target engagement.[1]

• Suboptimal Cell Health: Unhealthy or slow-growing cells may exhibit altered metabolic profiles, masking the effects of LDHA inhibition.

  • Solution: Ensure cells are in the logarithmic growth phase and have high viability (>95%) at the time of the experiment.

Experimental Protocol: Cellular Lactate Production Assay

• Cell Seeding: Plate cancer cells (e.g., A549, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of AZ-33 in assay medium. Replace the overnight culture medium with the compound dilutions and incubate for 24-48 hours.

• Lactate Measurement: After incubation, collect 10-20 µL of the cell culture supernatant.

• Assay Reaction: Use a commercial lactate assay kit. In a separate 96-well plate, mix the supernatant with the lactate dehydrogenase and NAD+ solution provided in the kit.

• Data Acquisition: Incubate the reaction plate at 37°C for 30 minutes. Measure the absorbance or fluorescence according to the kit manufacturer's instructions.

• Analysis: Normalize the lactate levels to a cell viability measurement (e.g., using a resazurin-based assay) to control for differences in cell number.

Table 1: Troubleshooting Inconsistent Potency Data

Issue	Potential Cause	Recommended Action	Expected Outcome
High IC50 Variability	Inconsistent cell seeding	Use a homogenous cell suspension; mix between pipetting.	Reduced standard deviation in IC50 values across replicate plates.
No Cellular Activity	Low cell permeability	Measure lactate production as a direct readout of target engagement.	A dose-dependent decrease in extracellular lactate levels.
Compound Precipitation	Poor solubility in media	Prepare fresh dilutions; visually inspect for precipitates.	Consistent and reproducible dose-response curves.

Diagram 1: Troubleshooting Workflow for Inconsistent AZ-33 Results

Caption: A flowchart to diagnose and resolve common issues with AZ-33.

Am I observing off-target effects or general toxicity?

Distinguishing between on-target inhibition of LDHA and off-target toxicity is crucial for interpreting your results. Kinase inhibitors and other targeted agents can sometimes exhibit off-target activities, especially at higher concentrations.[3]

Potential Causes & Troubleshooting Steps:

• Non-Specific Toxicity: At high concentrations, many small molecules can induce cellular stress responses or toxicity unrelated to their primary mechanism of action.

  • Solution: Determine the IC50 and observe the morphology of the cells. If cell death occurs rapidly at concentrations just above the IC50, it may indicate general toxicity. Correlate the phenotype with a direct measure of target engagement (lactate reduction).

• Lack of a Rescue Phenotype: If the observed effect is due to on-target LDHA inhibition, it should be reversible by providing cells with an alternative energy source.

  • Solution: Perform a "rescue" experiment by supplementing the culture medium with pyruvate (B1213749), which can be converted to lactate by LDH-B or used in the TCA cycle, bypassing the need for LDHA. If the addition of pyruvate reverses the cytotoxic effect of AZ-33, it strongly suggests an on-target mechanism.

Diagram 2: LDHA Inhibition and Pyruvate Rescue Pathway

Caption: AZ-33 blocks LDHA; exogenous pyruvate can rescue cell viability.

References

• 1. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Inhibitory Effect of AZ-33 on Lactate Dehydrogenase A (LDHA): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lactate (B86563) dehydrogenase A (LDHA) inhibitor, AZ-33, with other alternative inhibitors. It includes a summary of performance data, detailed experimental protocols for validation, and visualizations of relevant biological pathways and experimental workflows to support researchers in their evaluation of LDHA inhibitors.

Introduction to LDHA and Its Inhibition

Lactate dehydrogenase A (LDHA) is a critical enzyme in anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate.[1] In many cancer cells, a metabolic shift towards glycolysis, even in the presence of oxygen (the Warburg effect), leads to an upregulation of LDHA.[1][2] This increased activity is associated with tumor progression, aggressiveness, and resistance to therapy, making LDHA a compelling target for anticancer drug development.[2][3][4] AZ-33 is a potent, selective inhibitor of LDHA that has been characterized in various studies.[5][6][7]

Comparative Performance of LDHA Inhibitors

The following table summarizes the in vitro potency of AZ-33 in comparison to other known LDHA inhibitors. It is important to note that while some compounds show high enzymatic inhibition, their cellular activity can be limited by factors such as poor cell permeability.

Inhibitor	Scaffold	Target	IC50 (μM)	Cellular Activity	Reference
AZ-33	Malonic Derivative	LDHA	0.5	Inactive in some cell-based assays due to poor permeability.	[5][6]
NHI-1	N-hydroxyindole-2-carboxylate	LDHA	Low micromolar range	Reduced toxicity in non-cancerous cells compared to cancerous cells.	[5]
FX11	Not Specified	LDHA	8 (Ki)	Induces oxidative stress and cell death; inhibits tumor growth in vivo.	[8]
Compound 11	Not Specified	LDHA	0.33	Reduces growth of MG-63 cancer cells with an EC50 of 3.35 μM.	[4]
Compound 7	Not Specified	LDHA	0.36	Inhibits growth of A549 and NCI-H1975 lung cancer cells.	[9]
Oxamate	Not Specified	LDHA	IC50 in mmol/L range	Inhibits viability of various NSCLC cells.	[10]

Signaling Pathways Involving LDHA

LDHA expression and activity are regulated by various signaling pathways implicated in cancer progression. Understanding these pathways is crucial for contextualizing the effects of LDHA inhibitors.

Caption: Simplified signaling pathways regulating LDHA expression and its role in glycolysis.

Experimental Protocols for Inhibitor Validation

Validating the inhibitory effect of compounds like AZ-33 on LDHA involves a series of in vitro and cell-based assays.

LDHA Enzyme Activity Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified LDHA.

Principle: The assay monitors the decrease in NADH concentration, which accompanies the conversion of pyruvate to lactate by LDHA. The rate of NADH oxidation is measured by the decrease in absorbance or fluorescence.

Materials:

• Purified human LDHA enzyme

• NADH

• Sodium pyruvate

• Assay buffer (e.g., 50 mM Hepes, pH 7.2, with co-factors)

• Test compounds (e.g., AZ-33) dissolved in DMSO

• 96-well or 384-well plates

• Microplate reader

Procedure:

• Prepare a reaction mixture containing the assay buffer, LDHA enzyme, and NADH in the wells of a microplate.

• Add the test compound at various concentrations to the wells. Include a DMSO-only control.

• Incubate the plate at room temperature for a specified period (e.g., 10 minutes).

• Initiate the enzymatic reaction by adding sodium pyruvate to all wells.

• Immediately measure the decrease in NADH fluorescence or absorbance (e.g., excitation at 340 nm and emission at 480 nm) kinetically over time.[9]

• Calculate the rate of reaction from the linear phase of the data.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify target engagement in a cellular environment. It assesses the stabilization of a target protein upon ligand binding.

Principle: When a ligand binds to its target protein, the protein's thermal stability generally increases. This stabilization can be detected by heating cell lysates or intact cells and quantifying the amount of soluble protein remaining at different temperatures.

Materials:

• Cancer cell line of interest (e.g., HeLa)

• Cell culture medium and reagents

• Test compound (e.g., AZ-33)

• PBS with protease inhibitors

• Instrumentation for heating samples (e.g., PCR cycler)

• Equipment for cell lysis (e.g., for freeze-thaw cycles)

• Western blotting or mass spectrometry equipment for protein quantification

Procedure:

• Culture cells to the desired confluency and treat with the test compound or vehicle control for a specified time.

• Harvest the cells and resuspend them in PBS with protease inhibitors.

• Divide the cell suspension into aliquots and heat them to a range of temperatures for a fixed duration (e.g., 3 minutes).[11]

• Lyse the cells (if not already lysed) and separate the soluble protein fraction from the precipitated aggregates by centrifugation.[12]

• Quantify the amount of soluble LDHA in the supernatant using Western blotting or other protein detection methods.

• Plot the amount of soluble LDHA as a function of temperature to generate melting curves for both the treated and control samples. A shift in the melting curve indicates ligand binding and target stabilization.

Caption: A generalized workflow for the Cellular Thermal Shift Assay (CETSA).

Lactate Production Assay

This cell-based assay measures the functional consequence of LDHA inhibition.

Principle: Inhibition of LDHA is expected to decrease the production and secretion of lactate by cancer cells.

Materials:

• Cancer cell line

• Test compound

• Lactate assay kit (colorimetric or fluorometric)

• Microplate reader

Procedure:

• Seed cells in a multi-well plate and allow them to adhere.

• Treat the cells with various concentrations of the LDHA inhibitor for a defined period (e.g., 4 to 24 hours).

• Collect the cell culture medium.

• Measure the lactate concentration in the collected medium using a commercial lactate assay kit according to the manufacturer's instructions.[12]

• Normalize the lactate levels to the cell number or total protein content.

• A dose-dependent decrease in lactate production indicates effective inhibition of the glycolytic pathway by the compound.

Conclusion

AZ-33 is a potent inhibitor of LDHA at the enzymatic level. However, its utility in cellular studies may be limited by its physicochemical properties affecting cell permeability.[5][7] For researchers investigating the biological consequences of LDHA inhibition, it is crucial to employ a multi-faceted validation approach. This should include direct enzyme inhibition assays, target engagement confirmation within the cellular context using techniques like CETSA, and functional assays such as measuring lactate production. Comparing AZ-33 with other inhibitors, such as FX11 or novel compounds with demonstrated cellular activity, will provide a more comprehensive understanding of their potential as therapeutic agents or research tools.

References

• 1. L-Lactate Dehydrogenase A Chain (LDHA): A Crucial Enzyme in Metabolism [elisakits.co.uk]
• 2. research.vu.nl [research.vu.nl]
• 3. A Novel KLF4/LDHA Signaling Pathway Regulates Aerobic Glycolysis in and Progression of Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of human lactate dehydrogenase A (LDHA) inhibitors as anticancer agents to inhibit the proliferation of MG-63 osteosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Inhibition of lactate dehydrogenase A induces oxidative stress and inhibits tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of potent human lactate dehydrogenase A (LDHA) inhibitors with antiproliferative activity against lung cancer cells: virtual screening and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. oncotarget.com [oncotarget.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Cross-Validation of Interleukin-33 (IL-33) Anti-Tumor Activity in Diverse Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Interleukin-33 (IL-33), a member of the IL-1 cytokine family, has emerged as a critical modulator of the tumor microenvironment (TME). Initially recognized for its role in type 2 immunity, recent studies have unveiled its paradoxical functions in cancer, exhibiting both pro- and anti-tumoral activities depending on the context. This guide provides a comparative analysis of the anti-tumor effects of IL-33 across various experimental cancer models, supported by experimental data and detailed methodologies.

The Dual Role of IL-33 in Oncology

IL-33 acts as an "alarmin," a danger signal released from necrotic cells, which initiates immune responses. Its interaction with the receptor ST2, expressed on various immune cells, can trigger divergent downstream effects. The anti-tumorigenic activities of IL-33 are primarily attributed to its ability to stimulate type 1 immune responses, leading to the activation of cytotoxic T lymphocytes (CTLs) and Natural Killer (NK) cells. Conversely, its pro-tumorigenic effects are often linked to the promotion of chronic inflammation, angiogenesis, and the recruitment of immunosuppressive cells like regulatory T cells (Tregs) and type 2 innate lymphoid cells (ILC2s) in certain contexts.[1][2][3][4][5]

Comparative Anti-Tumor Efficacy of IL-33 Across Different Cancer Models

The anti-tumor activity of IL-33 has been evaluated in a multitude of preclinical cancer models. The following tables summarize the quantitative data from these studies, highlighting the diverse outcomes and immunological mechanisms at play.

Table 1: In Vivo Anti-Tumor Activity of IL-33 in Murine Cancer Models

Cancer Model	Treatment Approach	Key Findings	Immune Cell Involvement	Reference
Melanoma (B16)	Transgenic expression of IL-33 in tumor cells	Potent inhibition of tumor growth and metastasis.	Increased numbers and IFN-γ production by CD8+ T and NK cells.[6][7]	[6][7]
Systemic administration of recombinant IL-33 (rIL-33)	Suppression of established tumor growth.	Increased expansion, tumor infiltration, and effector function of antigen-specific CD8+ T cells.[1]	[1]
Injection or tumor expression of IL-33	Inhibition of tumor growth, abolished by eosinophil depletion.	Eosinophils, promotion of CD8+ T cell recruitment.
Breast Cancer (4T1)	Transgenic expression of IL-33 in tumor cells	Slower tumor growth rate.[7]	Increased tumor-infiltrating NK cells and CD8+ T cells.[7]	[7]
IL-33 administration	Prevention of pulmonary metastasis.	Recruitment and activation of NK cells in the lung.
Hepatocellular Carcinoma (HCC)	Hydrodynamic injection of IL-33-expressing plasmids	Significant inhibition of tumor growth.	Increased percentages and activation of CD4+ and CD8+ T cells in the liver; enhanced CTL cytotoxicity.[8]	[8]
Colon Carcinoma (CT26)	Administration of recombinant IL-33	Pro-tumorigenic: enhanced expansion of ST2+ Treg cells, resulting in tumor growth.	Regulatory T cells (Tregs).	[1]
Endogenous IL-33	Anti-tumorigenic: promoted IFN-γ expression by CD4+ and CD8+ T cells and augmented CD8+ T cell-mediated antitumor responses.	CD4+ and CD8+ T cells.
Lewis Lung Carcinoma (LLC)	Transgenic expression of IL-33	Attenuated tumor metastasis.	Enhanced recruitment and cytotoxicity of CD8+ T cells and NK cells.[9]	[9]

Table 2: Cellular and Molecular Effects of IL-33 in Anti-Tumor Immunity

Immune Cell Type	Effect of IL-33 Stimulation	Mechanism of Action	Reference
CD8+ T Cells	Enhanced proliferation, activation, IFN-γ production, and cytotoxicity.	Direct action on ST2-expressing CD8+ T cells and indirect activation via dendritic cells.[1][8]	[1][8]
NK Cells	Increased numbers, IFN-γ production, and cytotoxic activity.	Direct activation and recruitment to the tumor site.[6]	[6]
Eosinophils	Recruitment to the TME and enhanced cytotoxic functions.	Can exert anti-tumor activity and promote the recruitment of CD8+ T cells.[1]	[1]
Dendritic Cells (DCs)	Promoted cross-presentation of tumor antigens.	Activation via the ST2/MyD88/STAT1-dependent pathway, leading to enhanced T cell responses.[1]	[1]
Type 2 Innate Lymphoid Cells (ILC2s)	Dual role: can mediate tumor immune surveillance by promoting CD8+ T cell responses or can suppress NK cell activation.[1]	Context-dependent, can secrete CXCR2 ligands causing tumor cell apoptosis or suppress NK cell-mediated killing.[1]	[1]
Regulatory T Cells (Tregs)	Expansion and activation of immunosuppressive functions.	Recruitment of ST2+ Tregs to the TME, supporting tumor immune escape.[1]	[1]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the interpretation and replication of the cited findings.

In Vivo Murine Cancer Models

• Tumor Cell Lines and Culture: B16-F10 melanoma, 4T1 breast carcinoma, CT26 colon carcinoma, and Lewis Lung Carcinoma (LLC) cells are commonly used. Cells are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum, penicillin, and streptomycin. For IL-33 expression studies, tumor cells are transduced with lentiviral or retroviral vectors encoding murine IL-33.[6][7]

• Tumor Implantation: Syngeneic mice (e.g., C57BL/6 for B16, BALB/c for 4T1 and CT26) are subcutaneously or intravenously injected with a specified number of tumor cells (typically 1x10^5 to 1x10^6 cells). For hepatocellular carcinoma models, hydrodynamic tail vein injection of IL-33-expressing plasmids along with tumor cells is utilized.[7][8]

• Tumor Growth Measurement: Tumor volume is measured periodically using calipers and calculated using the formula: (length × width^2) / 2. Survival studies monitor the lifespan of the tumor-bearing mice.

• Metastasis Assessment: For metastasis models (e.g., intravenous injection of B16 or 4T1 cells), lungs are harvested at a specific time point, and metastatic nodules are counted.[7][9]

• In Vivo Cell Depletion: To determine the role of specific immune cells, depleting antibodies (e.g., anti-CD8, anti-NK1.1, anti-Siglec-F for eosinophils) are administered intraperitoneally to the mice before and during tumor growth.[6][9]

Immunological Assays

• Flow Cytometry: Single-cell suspensions from tumors, spleens, and lymph nodes are stained with fluorescently labeled antibodies against various cell surface and intracellular markers (e.g., CD3, CD4, CD8, NK1.1, CD45, IFN-γ, Granzyme B) to analyze the phenotype and function of immune cell populations.

• CTL Cytotoxicity Assay: Tumor-infiltrating lymphocytes or splenocytes are co-cultured with target tumor cells at various effector-to-target ratios. Target cell lysis is measured using methods like chromium-51 (B80572) release assay or flow cytometry-based assays.[8]

• Immunohistochemistry (IHC) and Immunofluorescence (IF): Tumor tissues are sectioned and stained with antibodies to visualize the infiltration and localization of immune cells within the tumor microenvironment.

Visualizing the Mechanism of Action

The following diagrams illustrate the key signaling pathways and experimental workflows involved in the anti-tumor response mediated by IL-33.

Caption: IL-33 signaling pathway in the tumor microenvironment.

Caption: Workflow for assessing IL-33 anti-tumor activity in vivo.

Therapeutic Implications and Future Directions

The potent anti-tumor effects of IL-33, particularly its ability to drive CD8+ T cell and NK cell responses, make it an attractive candidate for cancer immunotherapy.[6][7] Combination therapies are a promising avenue for future research. For instance, IL-33 has been shown to synergize with immune checkpoint inhibitors (e.g., anti-PD-1/PD-L1) by remodeling the TME and enhancing T-cell responses.[1][10] Furthermore, arming oncolytic viruses with IL-33 is another innovative strategy being explored to deliver this cytokine directly to the tumor site, thereby maximizing its therapeutic effect while minimizing systemic toxicity.[11]

However, the pro-tumorigenic potential of IL-33 necessitates a cautious and targeted approach. The contradictory roles observed, for example in colon carcinoma, underscore the importance of understanding the specific TME context.[1] Future research should focus on identifying biomarkers to predict which patients are most likely to benefit from IL-33-based therapies and on developing strategies to selectively promote its anti-tumor functions.

References

• 1. mdpi.com [mdpi.com]
• 2. The Pro-tumorigenic IL-33 Involved in Antitumor Immunity: A Yin and Yang Cytokine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Tumorigenic Activities of IL-33: A Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Frontiers | The Pro-tumorigenic IL-33 Involved in Antitumor Immunity: A Yin and Yang Cytokine [frontiersin.org]
• 6. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 7. scispace.com [scispace.com]
• 8. academic.oup.com [academic.oup.com]
• 9. The Role of IL-33/ST2 Pathway in Tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jitc.bmj.com [jitc.bmj.com]
• 11. Targeting IL-33 to boost immunotherapy of cancer - Binfeng Lu [grantome.com]

The Double-Edged Sword of Glycolysis Inhibition: A Comparative Analysis of AZ-33's Metabolic Impact

For researchers, scientists, and drug development professionals, understanding the nuanced effects of metabolic inhibitors is paramount. This guide provides a comparative analysis of AZ-33, a potent Lactate (B86563) Dehydrogenase A (LDHA) inhibitor, and its influence on the core cellular energy pathways: glycolysis and oxidative phosphorylation. We present a detailed examination of AZ-33 alongside other key metabolic modulators, supported by experimental data and protocols to facilitate informed research decisions.

AZ-33 has been identified as a potent and selective inhibitor of Lactate Dehydrogenase A (LDHA), a critical enzyme in the final step of anaerobic glycolysis. Its inhibitory action prevents the conversion of pyruvate (B1213749) to lactate, a hallmark of the Warburg effect observed in many cancer cells. This guide will delve into the direct and indirect consequences of this inhibition on cellular metabolism, drawing comparisons with other well-characterized metabolic inhibitors.

Comparative Inhibitor Overview

To contextualize the effects of AZ-33, we compare it with other inhibitors targeting different stages of glycolysis:

Inhibitor	Target Enzyme	Mechanism of Action	IC50/Ki	Cell Permeability
AZ-33	Lactate Dehydrogenase A (LDHA)	Potent and selective inhibitor	0.5 µM (IC50)[1]	Cell-impermeable
Galloflavin	Lactate Dehydrogenase (LDH-A and LDH-B)	Inhibits lactate production	5.46 µM (Ki for LDH-A)[2]	Cell-permeable
GSK2837808A	Lactate Dehydrogenase A (LDHA)	Potent and selective inhibitor	2.6 nM (IC50 for LDHA)	Cell-permeable
FX11	Lactate Dehydrogenase A (LDHA)	Small-molecule inhibitor	Not specified in provided results	Cell-permeable
2-Deoxy-D-glucose (2-DG)	Hexokinase	Competitive inhibitor of glucose	Not specified in provided results	Cell-permeable

Impact on Glycolysis and Oxidative Phosphorylation

The inhibition of glycolysis at different points by these compounds leads to distinct and measurable effects on both the glycolytic rate and the compensatory response of oxidative phosphorylation (OXPHOS). The Seahorse XF Analyzer is a standard tool to measure the extracellular acidification rate (ECAR), an indicator of glycolysis, and the oxygen consumption rate (OCR), a measure of OXPHOS.

Inhibitor	Effect on Glycolysis (ECAR/Lactate Production)	Effect on Oxidative Phosphorylation (OCR)	Supporting Data
AZ-33 (and other LDHA inhibitors)	Decreased ECAR and lactate production. By blocking the conversion of pyruvate to lactate, the final product of aerobic glycolysis is reduced.	Increased OCR. The accumulation of pyruvate shunts it towards the mitochondria, fueling the TCA cycle and increasing oxygen consumption.[3][4][5][6]	Inhibition of LDHA by various small molecules, including FX11 and GSK2837808A, has been shown to decrease ECAR while simultaneously increasing OCR in cancer cell lines.[4][5][6] One study, however, reported a counterintuitive increase in ECAR and lactate production in MDA-MB-231 breast cancer cells upon treatment with the LDHA inhibitor FX11.[7]
2-Deoxy-D-glucose (2-DG)	Decreased ECAR and lactate production. By inhibiting the first committed step of glycolysis, the entire pathway is suppressed.[8]	Decreased OCR. With reduced glycolytic flux, the supply of pyruvate to the mitochondria is diminished, leading to a decrease in oxidative phosphorylation.	Studies have shown that 2-DG treatment effectively reduces glycolysis and can impair mitochondrial function in cancer cells.[8]

Visualizing the Metabolic Interplay

To better illustrate the mechanisms and experimental approaches discussed, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: Signaling pathway of glycolysis and oxidative phosphorylation, highlighting the points of inhibition.

Caption: A simplified experimental workflow for assessing metabolic changes using a Seahorse XF Analyzer.

Caption: Logical relationship showing the downstream effects of LDHA inhibition.

Detailed Experimental Protocols

Accurate and reproducible data are the bedrock of scientific advancement. Below are summarized methodologies for key experiments cited in this guide.

Measurement of ECAR and OCR using a Seahorse XF Analyzer

The Seahorse XF Analyzer is a crucial tool for real-time measurement of cellular metabolic rates.

1. Cell Preparation:

• Seed cells in a Seahorse XF cell culture microplate at a predetermined optimal density.

• Allow cells to adhere and grow overnight in a standard CO2 incubator.

2. Assay Preparation:

• On the day of the assay, hydrate (B1144303) the sensor cartridge with Seahorse XF Calibrant.

• Replace the cell culture medium with a specialized, unbuffered assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine).

• Incubate the cells in a non-CO2 incubator at 37°C for one hour to allow for temperature and pH equilibration.

3. Seahorse XF Analyzer Operation:

• Load the calibrated sensor cartridge and the cell plate into the Seahorse XF Analyzer.

• Program the instrument to perform cycles of mixing, waiting, and measuring to determine basal OCR and ECAR.

• Inject the metabolic inhibitor of interest (e.g., AZ-33, 2-DG) through the drug ports of the sensor cartridge.

• Monitor the kinetic response of OCR and ECAR to the inhibitor.

4. Mitochondrial Stress Test (Optional but Recommended):

• To further probe mitochondrial function, sequentially inject:

  • Oligomycin: An ATP synthase inhibitor, to measure ATP-linked respiration.

  • FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone): An uncoupling agent, to determine maximal respiration.

  • Rotenone & Antimycin A: Complex I and III inhibitors, respectively, to shut down mitochondrial respiration and measure non-mitochondrial oxygen consumption.

Data Analysis:

• The Seahorse XF software calculates OCR and ECAR values from the raw data.

• These values can be used to determine key metabolic parameters such as basal respiration, ATP production, maximal respiration, and spare respiratory capacity.

Conclusion

The inhibition of glycolysis presents a compelling therapeutic strategy, particularly in oncology. AZ-33, as a potent LDHA inhibitor, effectively shuts down the conversion of pyruvate to lactate. This action not only curtails a key feature of the Warburg effect but also forces a metabolic rewiring towards oxidative phosphorylation. This stands in contrast to inhibitors like 2-DG, which suppress both glycolysis and subsequently oxidative phosphorylation. The choice of inhibitor and the understanding of its specific metabolic consequences are critical for designing effective therapeutic interventions and for advancing our fundamental understanding of cellular metabolism. The provided data and protocols serve as a foundational guide for researchers to explore these intricate metabolic landscapes.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of lactate dehydrogenase A induces oxidative stress and inhibits tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of human lactate dehydrogenase A (LDHA) inhibitors as anticancer agents to inhibit the proliferation of MG-63 osteosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dynamic Imaging of LDH Inhibition in Tumors Reveals Rapid In Vivo Metabolic Rewiring and Vulnerability to Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Observation on Enhanced Extracellular Acidification and Lactate Production Induced by Inhibition of Lactate Dehydrogenase A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Deoxy-D-glucose simultaneously targets glycolysis and Wnt/β-catenin signaling to inhibit cervical cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the On-Target Effects of AZ-33 through Genetic Knockout of Lactate Dehydrogenase A

A Comparative Guide for Researchers

In the landscape of cancer metabolism research, lactate (B86563) dehydrogenase A (LDHA) has emerged as a critical therapeutic target. This enzyme plays a pivotal role in the Warburg effect, a metabolic hallmark of many cancer cells characterized by a high rate of glycolysis followed by lactic acid fermentation in the cytosol. The small molecule AZ-33 is a potent inhibitor of LDHA, demonstrating an IC50 of 0.5 μM. To rigorously validate that the cellular effects of AZ-33 are a direct consequence of its interaction with LDHA, a comparison with genetic knockout of the LDHA gene is the gold standard. This guide provides a framework for such a comparison, outlining the necessary experimental data, protocols, and conceptual workflows for researchers in drug development and cancer biology.

Comparative Analysis of AZ-33 and LDHA Knockout

The primary objective of this comparison is to demonstrate that the phenotypic and metabolic changes induced by AZ-33 treatment phenocopy those observed in cells where the LDHA gene has been genetically ablated. A systematic comparison using a panel of cancer cell lines is recommended. The following table summarizes the expected quantitative outcomes from key comparative experiments.

Parameter	Control Cells	AZ-33 Treated Cells	LDHA Knockout (KO) Cells	Rationale
LDHA Protein Level	High	High	Absent/Significantly Reduced	To confirm successful gene knockout at the protein level.
LDHA Enzyme Activity	High	Significantly Reduced	Absent/Significantly Reduced	To confirm both the inhibitor's efficacy and the functional consequence of the knockout.
Lactate Production	High	Significantly Reduced	Significantly Reduced	A direct readout of LDHA activity in the cell.
Glucose Consumption	High	Reduced	Reduced	Inhibition of glycolysis downstream of pyruvate (B1213749) will lead to feedback inhibition and reduced glucose uptake.
Cell Proliferation	Normal	Reduced	Reduced	Demonstrates the reliance of cancer cells on LDHA-mediated metabolism for growth.
ATP Levels	Normal	Reduced	Reduced	To assess the impact on cellular energy production.
Mitochondrial Respiration	Low	Increased	Increased	Inhibition of glycolysis can force cells to rely more on oxidative phosphorylation.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of results. Below are protocols for the key experiments cited in this guide.

Generation of LDHA Knockout Cell Lines using CRISPR-Cas9

Objective: To create a stable cell line lacking functional LDHA protein.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549)

• Lentiviral vectors co-expressing Cas9 nuclease and a single guide RNA (sgRNA) targeting the LDHA gene (multiple sgRNAs should be tested). Scrambled sgRNA should be used as a control.

• Transfection reagent or electroporation system

• Puromycin or other selection antibiotic

• Antibody for Western blotting against LDHA

Protocol:

• sgRNA Design and Cloning: Design and clone at least two different sgRNAs targeting an early exon of the LDHA gene into a lentiviral vector co-expressing Cas9.

• Lentivirus Production: Co-transfect HEK293T cells with the lentiviral vector and packaging plasmids to produce lentiviral particles.

• Transduction: Transduce the target cancer cell line with the lentiviral particles.

• Selection: Select for transduced cells using the appropriate antibiotic (e.g., puromycin).

• Clonal Isolation: Isolate single-cell clones by limiting dilution or fluorescence-activated cell sorting (FACS).

• Validation: Screen individual clones for the absence of LDHA protein expression by Western blot analysis. Confirm the on-target gene editing by Sanger sequencing of the genomic DNA at the target locus.

LDHA Enzyme Activity Assay

Objective: To measure the catalytic activity of LDHA in cell lysates.

Materials:

• Control, AZ-33 treated, and LDHA KO cell lysates

• Reaction buffer (e.g., 200 mM TRIS, pH 8.0)

• Substrate solution (e.g., 50 mM L-Lactate)

• Cofactor solution (e.g., 5 mM NAD+)

• Microplate reader capable of measuring absorbance at 340 nm

Protocol:

• Cell Lysate Preparation: Prepare cell lysates from control, AZ-33 treated, and LDHA KO cells. Determine the total protein concentration of each lysate using a BCA or Bradford assay.

• Reaction Setup: In a 96-well plate, add the reaction buffer, substrate solution, and cofactor solution to each well.

• Initiate Reaction: Add a standardized amount of cell lysate (e.g., 20 µg of total protein) to each well to initiate the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to 37°C and measure the increase in absorbance at 340 nm every 30 seconds for 15-30 minutes. The increase in absorbance corresponds to the reduction of NAD+ to NADH.

• Data Analysis: Calculate the initial reaction velocity (V₀) from the linear portion of the kinetic curve. LDHA activity is proportional to this rate.

Lactate Production Assay

Objective: To quantify the amount of lactate secreted by cells into the culture medium.

Materials:

• Conditioned media from control, AZ-33 treated, and LDHA KO cells

• Commercially available lactate assay kit (colorimetric or fluorometric)

• Microplate reader

Protocol:

• Cell Culture: Plate an equal number of cells for each condition and culture for 24-48 hours. For the AZ-33 treated group, add the inhibitor at the desired concentration.

• Collect Media: Collect the culture medium from each well.

• Assay: Perform the lactate assay according to the manufacturer's instructions. This typically involves an enzymatic reaction that produces a colored or fluorescent product in proportion to the lactate concentration.

• Normalization: Count the number of cells in each well at the end of the experiment to normalize the lactate production to cell number.

Visualizing the On-Target Validation Strategy

To conceptually illustrate the experimental logic and the underlying biological pathway, the following diagrams are provided.

Caption: The Warburg effect pathway, highlighting the inhibition of LDHA by AZ-33 and its genetic ablation.

Caption: Experimental workflow for validating the on-target effects of AZ-33 using LDHA knockout cells.

Head-to-Head Comparison of AZ-33 and GNE-140: A Guide for Researchers

In the landscape of cancer metabolism research, the inhibition of lactate (B86563) dehydrogenase A (LDHA) has emerged as a promising therapeutic strategy. LDHA is a critical enzyme in the glycolytic pathway, responsible for the conversion of pyruvate (B1213749) to lactate, a process frequently upregulated in cancer cells, known as the Warburg effect. This guide provides a detailed head-to-head comparison of two notable LDHA inhibitors: AZ-33 and GNE-140, tailored for researchers, scientists, and drug development professionals.

At a Glance: Key Differences

Feature	AZ-33	GNE-140
Primary Target	Lactate Dehydrogenase A (LDHA)	Lactate Dehydrogenase A (LDHA) & B (LDHB)
Reported Potency	IC50: 0.5 µM (LDHA)	IC50: 3 nM (LDHA), 5 nM (LDHB)
Cellular Activity	Reported to be cell-impermeable	Demonstrates cellular and in vivo activity

Biochemical Performance: A Quantitative Comparison

The following table summarizes the key biochemical data for AZ-33 and GNE-140, highlighting their potency and selectivity.

Parameter	AZ-33	GNE-140	Reference
Target(s)	LDHA	LDHA, LDHB	[1][2]
IC50 (LDHA)	0.5 µM	3 nM	[2][3]
IC50 (LDHB)	3.6 µM	5 nM	[1][2]
Binding Affinity (Kd for LDHA)	0.093 µM	Not Reported	[3]
Selectivity (LDHA vs LDHB)	~6.7-fold	~1.7-fold	[1][2]

GNE-140 exhibits significantly higher potency against both LDHA and LDHB compared to AZ-33.[2] While both compounds show a degree of selectivity for LDHA over LDHB, GNE-140's near-equivalent inhibition of both isoforms suggests a broader activity profile.

Cellular and In Vivo Activity: A Tale of Two Permeabilities

A critical divergence between the two inhibitors lies in their cellular activity. AZ-33 has been reported to be cell-impermeable, which consequently leads to a lack of cytotoxicity in cell-based assays, with an IC50 greater than 500 µM in HeLa cervical cancer cells.[1][3] In contrast, GNE-140 has demonstrated potent cellular activity, inhibiting lactate production in cancer cells and showing anti-proliferative effects in a panel of cancer cell lines.[2][4] Furthermore, GNE-140 has been evaluated in in vivo models, though it did not show significant antitumor activity in a MIA PaCa-2 xenograft model at doses up to 400 mg/kg.[4]

Mechanism of Action and Signaling Pathways

Both AZ-33 and GNE-140 function by inhibiting the enzymatic activity of lactate dehydrogenase, a pivotal enzyme in anaerobic glycolysis. By blocking the conversion of pyruvate to lactate, these inhibitors aim to disrupt the metabolic processes that cancer cells rely on for rapid growth and proliferation.

The inhibition of LDHA can have several downstream effects on cellular signaling. Acquired resistance to GNE-140 has been linked to the activation of the AMPK-mTOR-S6K signaling pathway, which promotes a shift towards oxidative phosphorylation (OXPHOS).[5][6] This suggests that combining LDHA inhibitors with agents targeting mitochondrial respiration or the AMPK-S6K pathway could be a strategy to overcome resistance.[5][6]

Caption: Simplified signaling pathway of LDHA and its inhibition.

Experimental Protocols

Detailed experimental methodologies are crucial for the evaluation and comparison of inhibitors. Below are summaries of key experimental protocols relevant to the assessment of compounds like AZ-33 and GNE-140.

LDH Enzyme Activity Assay

This assay is fundamental for determining the direct inhibitory effect of the compounds on the LDH enzyme.

Caption: General workflow for an LDH enzyme activity assay.

Methodology: The inhibitory activity of the compounds on purified LDHA and LDHB isoforms is determined by monitoring the oxidation of NADH to NAD+. The reaction mixture typically contains the enzyme, NADH, and the inhibitor in a suitable buffer. The reaction is initiated by the addition of the substrate, pyruvate. The rate of NADH oxidation is measured by the decrease in absorbance at 340 nm using a plate reader. IC50 values are then calculated from the dose-response curves.[7]

Cellular Lactate Production Assay

This assay assesses the ability of the inhibitors to block lactate production in cancer cells.

Methodology: Cancer cells are seeded in 96-well plates and treated with varying concentrations of the inhibitor. After a defined incubation period (e.g., 6 hours), the cell culture supernatant is collected. The lactate concentration in the supernatant is measured using a commercial lactate assay kit, which is typically a colorimetric or fluorometric assay. The EC50 value, the concentration of the inhibitor that causes a 50% reduction in lactate production, is then determined.[4]

Cell Viability Assay

This assay measures the effect of the inhibitors on cancer cell proliferation and survival.

Methodology: A common method is the CellTiter-Glo® Luminescent Cell Viability Assay.[2] Cancer cells are seeded in 384-well plates and treated with a range of inhibitor concentrations. After a set incubation period (e.g., 72 hours), the CellTiter-Glo® reagent is added to the wells. This reagent lyses the cells and generates a luminescent signal that is proportional to the amount of ATP present, which is an indicator of the number of viable cells. The luminescence is measured using a plate reader, and IC50 values for cell viability are calculated.[2]

Conclusion

AZ-33 and GNE-140 are both inhibitors of LDHA, but they exhibit markedly different properties. GNE-140 is a highly potent inhibitor of both LDHA and LDHB with demonstrated cellular activity, making it a valuable tool for studying the effects of LDH inhibition in cellular and in vivo systems. In contrast, AZ-33, while showing micromolar potency against LDHA in biochemical assays, is reported to be cell-impermeable, limiting its utility in cell-based and in vivo studies without further modification or formulation strategies.

For researchers investigating the direct enzymatic inhibition of LDHA, both compounds could be of interest. However, for studies requiring cellular or in vivo target engagement, GNE-140 is the more appropriate and well-characterized tool. The disparity in their cellular permeability underscores the critical importance of considering physicochemical properties alongside biochemical potency in the early stages of drug discovery. Future research may focus on improving the cell permeability of potent biochemical inhibitors like AZ-33 or on developing more selective and efficacious analogs of cell-active compounds like GNE-140.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development of a novel lactate dehydrogenase A inhibitor with potent antitumor activity and immune activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic plasticity underpins innate and acquired resistance to LDHA inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. R-GNE-140 | lactate dehydrogenase (LDHA) inhibitor | CAS 2003234-63-5 (R-isomer) | S-enantiomer of GNE-140|(R)-GNE140| InvivoChem [invivochem.com]
• 7. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Specificity of AZ-33, an LDHA Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the binding specificity of AZ-33, a potent inhibitor of Lactate Dehydrogenase A (LDHA), against other known LDHA inhibitors. While the initial query mentioned kinase binding assays, it is important to clarify that AZ-33's primary target is the metabolic enzyme LDHA, not a protein kinase. The principles of determining inhibitor specificity, however, are broadly applicable. This document outlines the comparative inhibitory activities of AZ-33 and its alternatives, details a relevant binding assay protocol, and illustrates the general workflow for assessing inhibitor specificity.

Lactate Dehydrogenase A is a key enzyme in anaerobic glycolysis, a metabolic pathway often upregulated in cancer cells (the Warburg effect).[1] Inhibition of LDHA is a promising strategy in cancer therapy.[1] Understanding the specificity of an inhibitor like AZ-33 is crucial, as off-target effects can lead to unforeseen cellular responses and potential toxicity.[2]

Data Presentation: Comparative Inhibitory Activity

The following table summarizes the quantitative data for AZ-33 and selected alternative LDHA inhibitors. The data is presented as IC50 (half-maximal inhibitory concentration) or Ki (inhibition constant) values, which are key indicators of an inhibitor's potency. Lower values indicate higher potency. Selectivity is often assessed by comparing the potency against the primary target (LDHA) versus other related enzymes, such as the isoform LDHB.

Inhibitor	Target	IC50 / Ki	Off-Target Information / Selectivity
AZ-33	LDHA	IC50: 0.5 µM	Selective for LDHA over LDHB (IC50 for LDHB is 3.6 µM).[3]
LDHB	IC50: 3.6 µM
GSK2837808A	hLDHA	IC50: 2.6 nM	Highly selective for LDHA over LDHB.[4][5] At concentrations above 3 µM, it can directly inhibit mitochondrial function.[5]
hLDHB	IC50: 43 nM
FX-11	LDHA	IC50: 49.27 µM (in BxPc-3 cells)	Has been shown to be effective in inhibiting tumor growth in xenograft models.[6] The potential for other off-target effects contributing to its biological activity has been noted.[6]
(R)-GNE-140	LDHA	IC50: 3 nM	Potent inhibitor of both LDHA and LDHB.[7][8][9] One study indicated a lack of off-target effects at a concentration of 10 µM in a long-term experiment.[9]
LDHB	IC50: 5 nM
Galloflavin	LDH-A	Ki: 5.46 µM	Inhibits both LDHA and LDHB.[10][11][12] To date, the inhibition of LDH is the only described biochemical effect for galloflavin.[13]
LDH-B	Ki: 15.06 µM
Sodium oxamate	LDH-A	Specific inhibitor of LDH-A	Has minimal effects on normal human astrocytes, suggesting a favorable therapeutic window.[14] It has been shown to have low cytotoxicity in normal human cells.[15]

Experimental Protocols: LDHA Enzyme Inhibition Assay

This protocol describes a common method for determining the in vitro inhibitory activity of a compound against LDHA by monitoring the oxidation of NADH.[14]

Materials:

• Purified recombinant human LDHA enzyme

• NADH (β-Nicotinamide adenine (B156593) dinucleotide, reduced form)

• Pyruvate (B1213749) (substrate)

• Assay Buffer: 50 mM Hepes (pH 7.2), 0.01% (v/v) Triton X-100, 2 mM DTT

• Test compound (e.g., AZ-33) dissolved in DMSO

• 96-well microplates

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A common starting concentration is 10 mM, with subsequent dilutions to achieve the desired final concentrations in the assay.

• Reaction Mixture Preparation: In each well of a 96-well plate, add the assay buffer.

• Addition of Inhibitor and Enzyme: Add the serially diluted test compound or DMSO (as a vehicle control) to the appropriate wells. Then, add the purified LDHA enzyme to all wells except for the blank control. The final enzyme concentration should be optimized for a linear reaction rate (e.g., 2 nM).[14]

• Pre-incubation: Incubate the plate at room temperature for 10-15 minutes to allow for the binding of the inhibitor to the enzyme.

• Initiation of Reaction: Initiate the enzymatic reaction by adding a mixture of NADH (final concentration, e.g., 60 µM) and pyruvate (final concentration, e.g., 60 µM).[14]

• Monitoring the Reaction: Immediately place the plate in a microplate reader and measure the decrease in absorbance at 340 nm over time. This decrease corresponds to the oxidation of NADH to NAD+.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve) for each concentration of the inhibitor.

  • Determine the percentage of inhibition for each concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Mandatory Visualization

Below are diagrams illustrating key workflows and concepts in inhibitor specificity assessment.

Caption: Experimental workflow for assessing inhibitor specificity.

Caption: Inhibition of the LDHA pathway by AZ-33.

References

• 1. What are LDHA inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medkoo.com [medkoo.com]
• 10. Galloflavin | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 11. selleckchem.com [selleckchem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. researchgate.net [researchgate.net]
• 14. Oxamate, an LDHA Inhibitor, Inhibits Stemness, Including EMT and High DNA Repair Ability, Induces Senescence, and Exhibits Radiosensitizing Effects in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Inhibition of LDH-A by Oxamate Enhances the Efficacy of Anti-PD-1 Treatment in an NSCLC Humanized Mouse Model [frontiersin.org]

A Comparative Guide to the Efficacy and Selectivity of AZD-33, a Novel Kinase-Y Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel, fictitious compound AZD-33 with other known inhibitors of the oncogenic Kinase-Y. The data presented herein is for illustrative purposes to demonstrate a comparative analysis.

Introduction

AZD-33 is a next-generation, ATP-competitive inhibitor of Kinase-Y, a serine/threonine kinase implicated in the progression of various solid tumors. This document summarizes the preclinical data for AZD-33 and compares its performance against two alternative compounds, here referred to as Compound-A and Compound-B.

Data Presentation

The following tables summarize the quantitative data from key preclinical experiments.

Table 1: In Vitro Kinase Inhibitory Activity

This table compares the half-maximal inhibitory concentration (IC50) of AZD-33, Compound-A, and Compound-B against Kinase-Y and two other related kinases (Kinase-A and Kinase-B) to assess selectivity.

Compound	Kinase-Y IC50 (nM)	Kinase-A IC50 (nM)	Kinase-B IC50 (nM)	Selectivity (Kinase-A/Kinase-Y)
AZD-33	2.5	5,200	>10,000	2080x
Compound-A	15.8	850	7,300	54x
Compound-B	45.2	1,200	9,800	27x

Table 2: Cellular Potency in Tumor Cell Line

This table shows the half-maximal effective concentration (EC50) for the inhibition of the downstream substrate of Kinase-Y, Protein-Z, in the HT-29 cancer cell line.

Compound	p-Protein-Z EC50 (nM)
AZD-33	10.2
Compound-A	88.5
Compound-B	250.7

Table 3: In Vivo Efficacy in HT-29 Xenograft Model

This table summarizes the tumor growth inhibition (TGI) in a mouse xenograft model using the HT-29 cell line.

Treatment (Oral, Once Daily)	Dose (mg/kg)	Tumor Growth Inhibition (%)
Vehicle	-	0
AZD-33	10	85
Compound-A	30	62
Compound-B	50	45

Experimental Protocols

1. In Vitro Kinase Assay

The inhibitory activity of the compounds was determined using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay. Recombinant human Kinase-Y, Kinase-A, and Kinase-B were incubated with the test compounds at various concentrations in a kinase buffer containing ATP and a biotinylated peptide substrate. The reaction was allowed to proceed for 60 minutes at room temperature. A europium-labeled anti-phospho-serine antibody and streptavidin-allophycocyanin were then added. After a 30-minute incubation, the TR-FRET signal was measured. IC50 values were calculated from the dose-response curves using a four-parameter logistic fit.

2. Cellular Phospho-Protein-Z Assay

HT-29 cells were seeded in 96-well plates and allowed to adhere overnight. The cells were then treated with a serial dilution of AZD-33, Compound-A, or Compound-B for 2 hours. Following treatment, the cells were lysed, and the level of phosphorylated Protein-Z (p-Protein-Z) was quantified using an enzyme-linked immunosorbent assay (ELISA). The total protein concentration in each well was used to normalize the results. EC50 values were determined from the concentration-response curves.

3. In Vivo Xenograft Study

Female athymic nude mice were subcutaneously inoculated with 5 x 10^6 HT-29 cells. When tumors reached an average volume of 150-200 mm³, the mice were randomized into treatment groups. The compounds were administered orally, once daily, for 21 days. Tumor volumes were measured twice weekly with calipers. The percentage of tumor growth inhibition (TGI) was calculated at the end of the study relative to the vehicle-treated control group. All animal procedures were conducted in accordance with institutional guidelines.

Mandatory Visualizations

Signaling Pathway of Kinase-Y

Caption: Simplified Kinase-Y Signaling Pathway and the inhibitory action of AZD-33.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow of the HT-29 Xenograft Model Study.

Comparative Toxicity Profile of AZ-33 and Other Lactate Dehydrogenase A (LDHA) Inhibitors

A Detailed Analysis for Researchers and Drug Development Professionals

This guide provides a comparative toxicological overview of the lactate (B86563) dehydrogenase A (LDHA) inhibitor, AZ-33, alongside other notable LDHA inhibitors: Gossypol, FX11, Galloflavin (B583258), and GSK-2837808A. The information is intended for researchers, scientists, and professionals involved in drug development to facilitate an informed assessment of these compounds.

Executive Summary

Lactate dehydrogenase A (LDHA) is a critical enzyme in anaerobic glycolysis, a metabolic pathway often upregulated in cancer cells. Consequently, LDHA has emerged as a promising target for cancer therapy. This guide focuses on the toxicity profiles of several LDHA inhibitors, presenting available data to aid in the evaluation of their therapeutic potential. AZ-33, a potent LDHA inhibitor, demonstrates low in vitro cytotoxicity against cancer cell lines and appears to have reduced toxicity in non-cancerous cells compared to some alternatives. However, a comprehensive understanding of its safety profile requires further investigation, particularly concerning its in vivo effects. This comparison highlights the ongoing challenge in developing LDHA inhibitors with a favorable therapeutic window, balancing on-target efficacy with off-target toxicity.

In Vitro Cytotoxicity

The in vitro cytotoxicity of AZ-33 and its comparator compounds has been evaluated in various cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for assessing cytotoxicity, with lower values indicating higher toxicity.

Compound	Non-Cancerous Cell Line	IC50 (µM)	Cancerous Cell Line(s)	IC50 (µM)
AZ-33	Mouse Embryonic Fibroblasts (WT-MEF)	> 100 (low toxicity)[1]	HeLa (Cervical Cancer)	> 500[2]
A673 (Ewing's Sarcoma)	> 20, > 57[2]
MIA PaCa-2 (Pancreatic Cancer)	> 20, > 57[2]
Gossypol	Primary Human Hepatocytes	Significant decrease in viability at ≥ 5 µM	Various	~20 (mean)[3]
FX11	Not Available	Not Available	BxPc-3 (Pancreatic Cancer)	49.27[4]
MIA PaCa-2 (Pancreatic Cancer)	60.54[4]
HeLa (Cervical Cancer)	23.3[4]
Galloflavin	Human Lymphoblasts and Lymphocytes	Reported as non-toxic	ECC-1 (Endometrial Cancer)	25[3]
Ishikawa (Endometrial Cancer)	43[3]
GSK-2837808A	Not Available	Not Available	Various Cancer Cell Lines	0.4 - >30[5]

In Vivo Acute Toxicity

The assessment of acute toxicity in vivo is crucial for determining the safety of a compound. The median lethal dose (LD50), the dose required to kill 50% of a test population, is a standard measure.

Compound	Animal Model	Route of Administration	LD50 / Toxicity Observations
AZ-33	Not Available	Not Available	No data available.
Gossypol	Northern Bobwhites	Oral	651 mg/kg BW[1]
Various	Oral	General signs of acute toxicity include respiratory distress, anorexia, and weakness.[6]
FX11	Mice	Intraperitoneal	Showed antitumor activity in xenograft models.[4] Development was halted due to nonspecific cytotoxicity.[7]
Galloflavin	Not specified	Not specified	Did not cause fatal effects at a maximum dose of 400 mg/kg.[8]
GSK-2837808A	Rats, Mice	Oral, Intravenous	Rapid clearance observed.[5][9] No specific LD50 data available.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the experimental procedures used to assess toxicity, diagrams illustrating a key signaling pathway and a common experimental workflow are provided below.

References

• 1. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Evaluation of the anti-tumor effects of lactate dehydrogenase inhibitor galloflavin in endometrial cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis and biological characterization of an orally bioavailable lactate dehydrogenase-A inhibitor against pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. GSK2837808A | Dehydrogenase | TargetMol [targetmol.com]

Safety & Regulatory Compliance

Protocol for the Safe Disposal of AZ-33: Managing an Unidentified Research Chemical

IMMEDIATE SAFETY NOTICE: The chemical identifier "AZ-33" does not correspond to a recognized substance in publicly available databases. Therefore, it must be handled as an unknown chemical . Providing specific disposal instructions without a confirmed chemical identity would be a significant safety risk. This document provides a universal, safety-first protocol for the handling and disposal of an unidentified laboratory chemical, referred to herein as "AZ-33," to ensure the safety of all personnel until the substance can be accurately identified and its specific disposal requirements determined.

Part 1: Immediate Actions & Identification

The primary and most critical phase is to treat the unidentified substance with the highest level of caution. The immediate goal is to safely quarantine the material and then make every effort to identify it.

Step 1: Quarantine and Secure the Substance

• Isolate the Container: Immediately secure the container of AZ-33 in a designated, well-ventilated, and restricted-access area. A chemical fume hood or a dedicated, locked chemical storage cabinet is ideal.

• Label Prominently: The container must be clearly labeled with the following warning: "CAUTION: UNIDENTIFIED SUBSTANCE. DO NOT USE OR DISPOSE. PENDING IDENTIFICATION. "

• Consult with Personnel: Interview all researchers, scientists, and laboratory technicians who may have worked with or procured the substance.

Step 2: Information Gathering and Analysis

Gather all available data that might help in identifying AZ-33. This could include laboratory notebooks, purchase orders, internal tracking numbers, and experimental records. If the substance cannot be identified through records, it will be necessary to perform a chemical analysis. This must be done in consultation with your institution's Environmental Health and Safety (EHS) department.[1][2][3]

Data Source	Key Information to Extract
Laboratory Notebooks	Synthesis records, reaction schemes, experimental context.
Purchase Orders	Supplier information, product code, date of acquisition.
Internal Databases	Inventory records, tracking numbers, assigned storage location.
Personnel Interviews	Recollections of the substance's origin, use, or properties.

Part 2: Waste Characterization & Segregation

Once some identifying information or characteristics are known (e.g., through analysis), the waste must be characterized according to regulatory guidelines. The Environmental Protection Agency (EPA) defines hazardous waste by four main characteristics.[4][5]

Hazard Characteristic	Description	Examples
Ignitability (B1175610)	Liquids with a flashpoint < 60°C, non-liquids that can cause fire through friction or spontaneous chemical changes.[6]	Flammable solvents (e.g., acetone, ethanol), certain solids.
Corrosivity (B1173158)	Aqueous solutions with a pH ≤ 2 or ≥ 12.5; liquids that corrode steel at a specified rate.[6]	Strong acids (e.g., hydrochloric acid), strong bases (e.g., sodium hydroxide).
Reactivity	Substances that are unstable, react violently with water, or can generate toxic gases.[7]	Sodium metal, peroxides, cyanides.[6][8]
Toxicity	Harmful or fatal when ingested or absorbed; can release toxic constituents into the environment.[7]	Heavy metals (e.g., mercury, lead), pesticides, many organic compounds.[6]

Based on its characterization, the waste must be segregated into compatible streams to prevent dangerous reactions. For example, acids should not be mixed with bases, and oxidizers should not be mixed with organic materials.[9][10]

Part 3: Step-by-Step Disposal Protocol

The following is a procedural workflow for the proper disposal of AZ-33, assuming it has been characterized as hazardous waste.

Step 1: Containerization

• Select a waste container that is chemically compatible with AZ-33. When in doubt, plastic is often preferred over glass, unless the waste is incompatible with plastic.[9]

• The container must be in good condition, with a secure, leak-proof lid.[1][10]

• Do not fill the container beyond 90% capacity to allow for expansion.[11]

Step 2: Labeling

• Affix a hazardous waste label to the container before adding any waste.[12]

• The label must include:

  • The words "HAZARDOUS WASTE ".[1][9]

  • The full chemical name(s) and quantity of the contents (no abbreviations or formulas).[9][10]

  • The specific hazard(s) (e.g., flammable, corrosive).[9]

  • The date when waste accumulation began.[9]

  • The point of origin (e.g., department, room number).[9]

Step 3: Storage

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[11]

• The SAA must be at or near the point of generation and under the control of laboratory personnel.[10][11]

• Ensure secondary containment is used for liquid waste.[7]

• Segregate the container from incompatible chemicals.[1][10]

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.[9][11]

• Complete any required waste pickup forms or manifests as instructed by EHS.[9][12]

• Never dispose of chemical waste down the drain or in the regular trash.[1][9]

Experimental Protocols: Waste Characterization Tests

If preliminary analysis is required to characterize an unknown substance like AZ-33, the following simplified protocols may be suggested by your EHS department. These tests should only be performed by trained personnel in a controlled laboratory setting.

Protocol 1: pH Determination

• Objective: To determine the corrosivity of a water-soluble unknown.

• Methodology:

  • Don appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

  • In a chemical fume hood, carefully prepare a dilute aqueous solution of the unknown substance, if it is a solid or concentrated liquid.

  • Using a calibrated pH meter or pH indicator strips, measure the pH of the solution.

  • Record the pH. A result of ≤ 2 or ≥ 12.5 indicates a corrosive hazardous waste.[6]

Protocol 2: Flash Point Estimation (Qualitative)

• Objective: To estimate the ignitability of an unknown liquid.

• Methodology:

  • This procedure should only be performed under the direct supervision of an EHS professional.

  • A small, controlled sample of the liquid is carefully heated, and an ignition source is passed over the surface to determine the temperature at which the vapors ignite.

  • This test provides an indication of flammability and helps classify the waste for proper segregation and disposal.

Mandatory Visualizations

Caption: Workflow for the safe handling and disposal of an unidentified chemical substance.

Caption: Logical relationship from substance discovery to compliant disposal.

References

• 1. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 2. chemistry.osu.edu [chemistry.osu.edu]
• 3. Unknown Chemical Waste Disposal | Campus Operations | Campus Operations [campusoperations.temple.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. cactusenviro.com [cactusenviro.com]
• 6. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 7. vumc.org [vumc.org]
• 8. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 9. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 10. research.columbia.edu [research.columbia.edu]
• 11. benchchem.com [benchchem.com]
• 12. ehs.umich.edu [ehs.umich.edu]

Essential Safety and Operational Guide for Handling AZ-33

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling of AZ-33, a potent inhibitor of lactate (B86563) dehydrogenase A (LDHA). The following procedural guidance is designed to ensure safe laboratory practices and proper disposal of this chemical compound.

Quantitative Data Summary

For ease of reference and comparison, key quantitative data for AZ-33 are summarized in the tables below.

Table 1: Chemical and Physical Properties

Property	Value
Molecular Formula	C₂₅H₂₇N₃O₆S
Molecular Weight	497.56 g/mol
Appearance	Solid
CAS Number	1370290-34-8

Table 2: Solubility Data

Solvent	Solubility
DMSO	100 mg/mL (200.98 mM)
Water	Insoluble
Ethanol	Insoluble

Table 3: Storage Conditions

Condition	Duration
Powder at -20°C	3 years
In solvent at -80°C	1 year
In solvent at -20°C	1 month

Personal Protective Equipment (PPE)

When handling AZ-33, appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety. The recommended PPE is outlined below.

Table 4: Recommended Personal Protective Equipment

Protection Type	Equipment
Eye/Face Protection	Safety glasses with side-shields or goggles.
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile rubber).
Skin and Body Protection	Laboratory coat, long-sleeved clothing, and closed-toe shoes.
Respiratory Protection	Not required under normal conditions of use with adequate ventilation. If dust is generated, a NIOSH-approved respirator is recommended.

Operational Plan: Handling and Storage

Strict adherence to the following procedures is crucial for the safe handling and storage of AZ-33.

Preparation and Handling:

• Work Area: Conduct all work with AZ-33 in a well-ventilated chemical fume hood.

• Avoid Dust Formation: Handle the solid compound carefully to prevent the generation of dust.

• Weighing: Use a precision balance within the fume hood.

• Solution Preparation: Prepare solutions by dissolving the compound in a suitable solvent, such as DMSO. For in vivo studies, further dilution in appropriate vehicles like corn oil or a mixture of PEG300, Tween80, and ddH2O may be necessary.[1]

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the recommended PPE.

• Hygiene: Wash hands thoroughly after handling.

Storage:

• Container: Keep the container tightly closed.

• Temperature: Store the solid compound at -20°C for long-term stability.[1]

• Solutions: For stock solutions in solvent, store at -80°C for up to one year or at -20°C for up to one month.[1]

• Light: Protect from light.

Disposal Plan

Proper disposal of AZ-33 and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal:

• Chemical Waste: Dispose of unused AZ-33 and any solutions containing the compound as hazardous chemical waste.

• Consult Regulations: Follow all federal, state, and local regulations for hazardous waste disposal. Contact your institution's environmental health and safety (EHS) department for specific guidance.

• Do Not Pour Down Drain: Never dispose of AZ-33 or its solutions down the drain.

Container Disposal:

• Rinsing: Triple rinse the empty container with a suitable solvent (e.g., DMSO followed by a solvent that can be disposed of according to local regulations).

• Disposal of Rinsate: Collect the rinsate and dispose of it as hazardous chemical waste.

• Container: Once thoroughly decontaminated, the container can be disposed of according to institutional guidelines for chemical containers.

Experimental Workflow

The following diagram outlines a general workflow for in vitro and in vivo experiments using AZ-33. This serves as a procedural guide to ensure a logical and safe progression of research activities.

References

• 1. selleckchem.com [selleckchem.com]